(R)-(-)-Nifenalol

• CAS: 5302-35-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of (R)-(-)-Nifenalol as a Beta-Blocker

Abstract

This technical guide provides a comprehensive examination of the mechanism of action of (R)-(-)-Nifenalol, a beta-adrenergic receptor antagonist. We will delve into the molecular interactions, stereospecificity, and downstream signaling consequences of its binding to beta-adrenergic receptors. This document is intended for researchers, scientists, and drug development professionals, offering not only a detailed mechanistic overview but also field-proven experimental protocols for the characterization of beta-blockers. A significant focus is placed on the unusual stereoselectivity of Nifenalol, where the (R)-enantiomer exhibits higher potency, a feature that distinguishes it from many other beta-blockers.

Introduction: The Landscape of Beta-Adrenergic Blockade

Beta-adrenergic receptor antagonists, or beta-blockers, are a cornerstone in the management of cardiovascular diseases. Their primary function is to competitively inhibit the binding of endogenous catecholamines, such as norepinephrine and epinephrine, to beta-adrenergic receptors (β-ARs).[1] This antagonism mitigates the downstream effects of sympathetic nervous system stimulation.

β-ARs are G-protein coupled receptors (GPCRs) that, upon activation, couple to a stimulatory G-protein (Gs). This initiates a signaling cascade involving the activation of adenylyl cyclase, which catalyzes the conversion of ATP to the second messenger, cyclic adenosine monophosphate (cAMP).[1][2] Elevated cAMP levels activate Protein Kinase A (PKA), leading to the phosphorylation of various intracellular proteins that mediate physiological responses such as increased heart rate (chronotropy), contractility (inotropy), and electrical conduction velocity (dromotropy).[1][3]

A critical aspect of beta-blocker pharmacology is stereochemistry. Most beta-blockers are chiral molecules and are often marketed as racemic mixtures. Generally, the (S)-enantiomer possesses significantly higher beta-blocking activity than the (R)-enantiomer.[4][5] Nifenalol presents a notable exception to this rule, with the (R)-(-)-enantiomer being the more pharmacologically active form, the eutomer.[6][7] This guide will explore the mechanistic underpinnings of (R)-(-)-Nifenalol's action, with a particular focus on its stereoselective properties.

Molecular Mechanism of (R)-(-)-Nifenalol

Competitive Antagonism at Beta-Adrenergic Receptors

(R)-(-)-Nifenalol exerts its effect by binding to beta-adrenergic receptors and preventing the binding of agonists. This is a reversible, competitive interaction, meaning that the blockade can be overcome by a sufficiently high concentration of an agonist.[8] The primary molecular consequence of this binding is the stabilization of the receptor in an inactive conformation, preventing its coupling to the Gs protein.

Downstream Signaling Cascade Inhibition

By preventing Gs protein activation, (R)-(-)-Nifenalol effectively halts the downstream signaling cascade. The inhibition of adenylyl cyclase leads to a reduction in intracellular cAMP levels.[9] This decrease in cAMP attenuates the activity of PKA and, consequently, reduces the phosphorylation of its target proteins, including L-type calcium channels in cardiac myocytes. The ultimate physiological outcomes in the cardiovascular system include:

• Negative Chronotropy: A decrease in heart rate.

• Negative Inotropy: A reduction in myocardial contractility.[1]

• Negative Dromotropy: A slowing of atrioventricular conduction.

The overall effect is a reduction in myocardial oxygen demand, which is beneficial in conditions like angina and following a myocardial infarction.[1]

Figure 1: Beta-Adrenergic Receptor Signaling Pathway and Site of Action for (R)-(-)-Nifenalol.

Stereoselectivity of Nifenalol

As mentioned, the (R)-(-)-enantiomer of Nifenalol is the more potent beta-blocker.[6] This stereoselectivity arises from the specific three-dimensional arrangement of the molecule, which allows for a more favorable interaction with the chiral binding pocket of the beta-adrenergic receptor. While the dextro-isomer ((S)-(+)-Nifenalol) is largely inactive as a beta-blocker, the levo-isomer ((R)-(-)-Nifenalol) is approximately twice as active as the racemic mixture.[6] This highlights the critical importance of stereochemistry in the design and evaluation of beta-adrenergic antagonists.

Experimental Validation and Characterization

The mechanism of action of a beta-blocker like (R)-(-)-Nifenalol is elucidated through a combination of in vitro binding and functional assays. These experiments are crucial for determining the affinity, potency, and selectivity of the compound.

Radioligand Binding Assays: Quantifying Receptor Affinity

Radioligand binding assays are the gold standard for determining the binding affinity (Ki) of a test compound for a specific receptor.[10] The principle is based on the competition between an unlabeled compound (e.g., (R)-(-)-Nifenalol) and a radiolabeled ligand for binding to the receptor.

Objective: To determine the inhibition constant (Ki) of (R)-(-)-Nifenalol for β1- and β2-adrenergic receptors.

Materials:

• Receptor Source: Cell membranes from HEK293 or CHO cells stably expressing human β1- or β2-adrenergic receptors.

• Radioligand: [³H]-Dihydroalprenolol (DHA) or [¹²⁵I]-Iodocyanopindolol (ICYP), non-selective β-AR antagonists.

• Test Compound: (R)-(-)-Nifenalol.

• Assay Buffer: 50 mM Tris-HCl, 10 mM MgCl₂, 1 mM EDTA, pH 7.4.

• Filtration System: Glass fiber filters and a cell harvester.

Procedure:

• Membrane Preparation: Homogenize cells in a buffer and centrifuge to isolate the membrane fraction containing the receptors.

• Assay Setup: In a 96-well plate, combine the cell membranes, a fixed concentration of the radioligand (typically at its Kd value), and varying concentrations of (R)-(-)-Nifenalol.

• Incubation: Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters to separate the receptor-bound radioligand from the unbound radioligand.

• Quantification: Measure the radioactivity trapped on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of (R)-(-)-Nifenalol. The IC50 (the concentration of the drug that inhibits 50% of the specific binding of the radioligand) is determined from this curve. The Ki is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Figure 2: Experimental workflow for a competitive radioligand binding assay.

Functional Assays: Assessing Antagonist Potency

Functional assays measure the ability of an antagonist to inhibit the biological response produced by an agonist. For beta-blockers, this often involves measuring the inhibition of agonist-stimulated adenylyl cyclase activity or the response of an isolated tissue.

Objective: To determine the IC50 of (R)-(-)-Nifenalol in inhibiting agonist-stimulated cAMP production.

Materials:

• Receptor Source: Cell membranes expressing the β-AR subtype of interest.

• Agonist: Isoprenaline (a non-selective β-AR agonist).

• Test Compound: (R)-(-)-Nifenalol.

• Reagents: ATP, a phosphodiesterase inhibitor (to prevent cAMP degradation), and a cAMP detection kit (e.g., ELISA-based).

Procedure:

• Assay Setup: Pre-incubate cell membranes with varying concentrations of (R)-(-)-Nifenalol.

• Stimulation: Add a fixed concentration of isoprenaline and ATP to initiate the adenylyl cyclase reaction.

• Incubation: Incubate at 37°C for a defined period (e.g., 15-30 minutes).

• Termination: Stop the reaction by adding a stop solution or by heat inactivation.

• cAMP Measurement: Quantify the amount of cAMP produced using a suitable detection method.

• Data Analysis: Plot the amount of cAMP produced against the log concentration of (R)-(-)-Nifenalol to determine the IC50 value.

Pharmacological Profile and Data Summary

While recent, specific quantitative data for (R)-(-)-Nifenalol is sparse in the literature, historical studies have characterized its activity. Nifenalol has been shown to inhibit β-adrenoceptors in tissues such as the right atrium, diaphragm, and adipose tissue in rat models. The levo-isomer ((R)-(-)-Nifenalol) is the active antagonist, while the dextro-isomer is inactive.[6]

For a comparative perspective, the table below presents typical potency values for other well-characterized beta-blockers. It is important to note that these values can vary based on the specific experimental conditions.[10]

Beta-Blocker	Receptor Subtype	Potency Metric	Value Range
Propranolol	β1/β2 (Non-selective)	pKi	8.6 - 9.2
pA2	8.3 - 8.7
Atenolol	β1-selective	pKi	6.7 - 7.1
pA2	6.8 - 7.4
Metoprolol	β1-selective	pKi	7.1 - 7.7
pA2	7.4 - 7.8
(R)-(-)-Nifenalol	β (Non-selective)	-	Data not readily available in recent literature

Table 1: Comparative Potency of Common Beta-Blockers. pKi is the negative logarithm of the inhibition constant (Ki), and pA2 is the negative logarithm of the antagonist concentration that requires a 2-fold increase in agonist concentration to produce the same response. Data sourced from[10].

Conclusion

(R)-(-)-Nifenalol functions as a competitive antagonist at beta-adrenergic receptors, leading to the inhibition of the adenylyl cyclase/cAMP signaling pathway. Its mechanism is distinguished by its stereoselectivity, with the (R)-enantiomer being the active form, contrary to the stereochemical preference of many other beta-blockers. The characterization of its binding affinity and functional potency through established in vitro assays, such as radioligand binding and adenylyl cyclase activity assays, is fundamental to understanding its pharmacological profile. While specific quantitative data for (R)-(-)-Nifenalol is not abundant in recent literature, the foundational principles of its mechanism provide a clear framework for its classification as a beta-blocker. Further comparative studies would be valuable to precisely position its potency and selectivity within the broader landscape of beta-adrenergic antagonists.

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The Pharmacological Profile of (R)-(-)-Nifenalol: Stereoselective Mechanisms and Experimental Workflows

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Laboratory Guide

Executive Summary & Core Directive

(R)-(-)-Nifenalol, traditionally known in its racemic form as INPEA, is a classic arylaminoethanol β-adrenoceptor antagonist. In the realm of pharmacological drug development, the stereochemistry of β-blockers profoundly dictates their pharmacodynamic efficacy and pharmacokinetic distribution. As a Senior Application Scientist, I have structured this whitepaper to dissect the stereoselective pharmacology of (R)-(-)-Nifenalol. Rather than a superficial overview, this guide provides a deep mechanistic analysis of its receptor interactions, quantitative physicochemical data, and the rigorous, self-validating experimental protocols required to empirically measure its activity in vitro.

Molecular Architecture and Stereochemical Causality

Beta-blockers typically exist as enantiomeric pairs due to a chiral center located in the alkylamine side chain. For the arylaminoethanol class—to which Nifenalol belongs—the eutomer (the pharmacologically active enantiomer) is the (-)-enantiomer, which corresponds to the absolute (R)-configuration .

This stereospecificity is not arbitrary; it is driven by a strict three-point receptor interaction model within the orthosteric binding pocket of the β-adrenergic receptor:

• Aromatic Interaction: The 4-nitrophenyl ring engages in hydrophobic and π−π stacking interactions with the receptor's binding cleft.

• Ionic Anchoring: The protonated secondary amine forms a critical ionic bond with a highly conserved aspartic acid residue (Asp113 in β1-receptors).

• Stereospecific Hydrogen Bonding: The β-hydroxyl group must be in the precise (R)-spatial orientation to form a hydrogen bond with an asparagine residue (Asn312). The distomer, (S)-(+)-Nifenalol, lacks this optimal geometry, resulting in an exponentially lower binding affinity and minimal pharmacological activity.

Pharmacodynamics: Receptor Binding & Signaling Pathways

(R)-(-)-Nifenalol acts as a competitive antagonist at both β1 and β2 adrenergic receptors. By occupying the orthosteric binding site, it physically prevents endogenous catecholamines (such as epinephrine and norepinephrine) from inducing the conformational changes necessary to activate the Gs-protein coupled receptor (GPCR) cascade .

The blockade of this pathway directly suppresses the activation of Adenylyl Cyclase (AC), leading to a reduction in cyclic AMP (cAMP) synthesis and subsequent downregulation of Protein Kinase A (PKA) activity. Clinically, this manifests as negative chronotropic (decreased heart rate) and inotropic (decreased contractility) effects .

Fig 1. (R)-(-)-Nifenalol competitive antagonism of the β1-adrenergic signaling cascade.

Quantitative Physicochemical Profile

Understanding the physicochemical properties of (R)-(-)-Nifenalol is crucial for predicting its pharmacokinetics, including absorption, tissue distribution, and blood-brain barrier (BBB) permeability. The presence of the para-nitro group significantly alters its electron density and lipophilicity compared to standard reference agents like propranolol.

Table 1: Core Physicochemical Parameters

Parameter	Value	Pharmacological Implication	Source
Molecular Formula	C₁₁H₁₆N₂O₃	Dictates basic structural class (arylaminoethanol).
Molar Mass	224.26 g/mol	Low molecular weight facilitates rapid diffusion and absorption.
Topological Polar Surface Area (TPSA)	78.1 Ų	Moderate TPSA suggests limited but possible blood-brain barrier penetration.
Chiral Center	C1 (R-configuration)	Essential for optimal hydrogen bonding with the receptor binding pocket.
Primary Target	β1 and β2 Receptors	Non-selective competitive antagonism reduces inotropy and chronotropy.

Experimental Workflows: Self-Validating Protocols

To empirically validate the receptor affinity ( Ki​ ) and stereoselectivity of (R)-(-)-Nifenalol, a competitive radioligand binding assay is the industry gold standard. The following protocol utilizes [³H]-dihydroalprenolol ([³H]-DHA) and is engineered with built-in validation steps to ensure absolute data integrity.

Fig 2. Step-by-step workflow for the competitive radioligand binding assay of Nifenalol.

Detailed Methodology: Competitive Radioligand Binding Assay

Step 1: Membrane Preparation

• Procedure: Homogenize target tissue (e.g., rat ventricular myocardium or transfected HEK-293 cells) in ice-cold Tris-HCl buffer (50 mM, pH 7.4). Centrifuge at 40,000 x g for 20 minutes at 4°C. Resuspend the pellet in fresh assay buffer.

• Causality: Whole-cell assays are highly susceptible to intracellular signaling feedback loops and variable drug penetration. Isolating the plasma membrane fraction ensures that the binding kinetics measured are strictly a function of the receptor-ligand interaction, devoid of cytosolic interference.

Step 2: Thermodynamic Incubation

• Procedure: In a 96-well plate, combine 50 µL of [³H]-DHA (constant concentration, ~1 nM), 50 µL of (R)-(-)-Nifenalol (varying concentrations from 10−10 to 10−4 M), and 100 µL of the membrane suspension. Incubate at 25°C for 60 minutes.

• Causality: Competitive binding requires the system to reach thermodynamic equilibrium. The 60-minute incubation provides sufficient time for the competing ligands to associate and dissociate, ensuring the calculated IC50​ reflects true affinity rather than association rate biases.

• Self-Validation Standard: To ensure trustworthiness, every assay plate must include control wells containing a saturating concentration of a non-selective β-blocker (e.g., 10 µM Propranolol). This establishes the Non-Specific Binding (NSB) baseline. The assay is only considered valid if Total Binding significantly exceeds NSB.

Step 3: Rapid Filtration

• Procedure: Harvest the incubation mixture onto GF/C glass fiber filters using a multi-well vacuum manifold.

• Causality: The equilibrium of the receptor-ligand complex is dynamic. Rapid filtration instantly halts the reaction by physically separating the receptor-bound radioligand from the free fraction in solution. Filters should be pre-soaked in 0.1% polyethylenimine to reduce non-specific ligand adhesion to the glass fibers.

Step 4: Ice-Cold Washing

• Procedure: Wash the filters rapidly with 3 x 5 mL of ice-cold Tris-HCl buffer.

• Causality: Washing removes residual free radioligand, but it also risks stripping the bound ligand from the receptor. Utilizing an ice-cold buffer (4°C) kinetically "freezes" the complex, drastically reducing the dissociation rate constant ( koff​ ) during the brief wash phase.

Step 5: Scintillation & Data Transformation

• Procedure: Transfer filters to scintillation vials, add scintillation cocktail, and quantify the β-emissions.

• Causality: Raw counts per minute (CPM) are transformed into percentage inhibition via non-linear regression analysis. The Cheng-Prusoff equation ( Ki​=IC50​/(1+[L]/Kd​) ) is strictly applied to convert the system-dependent IC50​ into a system-independent inhibition constant ( Ki​ ), allowing for direct cross-laboratory comparison of (R)-(-)-Nifenalol's potency.

References

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• PubChem Compound Summary for CID 6317, (RS)-Nifenalol. National Center for Biotechnology Information. Available at: [Link]

Stereochemical, Physical, and Synthetic Profiling of (R)-(-)-Nifenalol: A Technical Whitepaper

Executive Summary & Pharmacological Context

Nifenalol is a prominent beta-adrenergic receptor antagonist (beta-blocker) belonging to the arylethanolamine class of therapeutics. Unlike many modern beta-blockers that utilize an aryloxypropanolamine scaffold, Nifenalol's structure directly attaches the chiral hydroxyl-bearing carbon to the aromatic ring. In drug development, the stereochemistry of such chiral centers is not merely a structural footnote; it is the fundamental driver of pharmacodynamics.

Clinical and pharmacological evaluations demonstrate that the beta-blocking efficacy of Nifenalol is highly stereoselective. The levo-isomer, specifically (R)-(-)-Nifenalol , is the active enantiomer responsible for antagonizing beta-receptors, exhibiting approximately twice the activity of the racemic mixture[1]. Conversely, the dextro-isomer is virtually inactive[1]. This whitepaper provides an in-depth technical analysis of the physicochemical properties, stereochemical causality, synthetic pathways, and analytical validation protocols for (R)-(-)-Nifenalol.

Physicochemical Data Profile

Understanding the baseline physical and chemical properties of (R)-(-)-Nifenalol is critical for formulation, synthesis, and chromatographic separation. The quantitative data for the pure (R)-(-) enantiomer is summarized in Table 1.

Table 1: Physicochemical Properties of (R)-(-)-Nifenalol

Property	Value / Description
IUPAC Name	(1R)-1-(4-Nitrophenyl)-2-(isopropylamino)ethanol
CAS Number	5302-35-2
Molecular Formula	C11H16N2O3[2]
Molecular Weight	224.26 g/mol [2]
Melting Point	~120 °C[3]
Calculated LogP (CLogP)	1.16
Topological Polar Surface Area (TPSA)	75.40 Ų
Hydrogen Bond Donors/Acceptors	2 Donors / 5 Acceptors

Stereochemical Causality & Receptor Binding Logic

The stark difference in pharmacological activity between Nifenalol enantiomers is governed by the spatial constraints of the β-adrenergic receptor's binding pocket. According to the Easson-Stedman hypothesis, maximum receptor affinity requires a three-point attachment involving the aromatic ring, the secondary amine, and the β-hydroxyl group.

In the (R)-(-) configuration, the spatial orientation of the hydroxyl group perfectly aligns with hydrogen-bonding residues (typically serine or asparagine) within the receptor's active site. The (S)-(+) configuration projects the hydroxyl group away from these critical residues, resulting in a steric clash and a failure to establish the necessary three-point pharmacophore[1].

Stereoselective binding logic of Nifenalol enantiomers to the β-adrenergic receptor.

Synthetic Methodology: Chemoenzymatic Kinetic Resolution

Obtaining enantiopure (R)-(-)-Nifenalol via classical diastereomeric salt resolution often suffers from poor yields and high solvent waste. A highly efficient, modern alternative is the chemoenzymatic kinetic resolution of a racemic halohydrin precursor[4].

Causality of Experimental Design: Lipase-catalyzed transesterification in organic media exploits the enzyme's highly structured chiral binding pocket. The enzyme selectively acylates the (S)-enantiomer's hydroxyl group using vinyl acetate. Vinyl acetate is chosen specifically because its byproduct, vinyl alcohol, immediately tautomerizes to acetaldehyde. This renders the acylation strictly irreversible, driving the reaction to kinetic perfection (halting at 50% conversion) and leaving the desired (R)-alcohol unreacted with >99% enantiomeric excess (ee)[5].

Self-Validating Protocol for (R)-(-)-Nifenalol Synthesis

• Ketone Reduction:

  • Procedure: Dissolve 2-bromo-1-(4-nitrophenyl)ethanone in methanol at 0 °C. Slowly add NaBH4 (0.5 molar equivalents). Stir for 30 minutes at room temperature[5].

  • Validation: Monitor the disappearance of the ketone carbonyl stretch (~1700 cm⁻¹) via FT-IR. Extract with EtOAc to yield racemic 2-bromo-1-(4-nitrophenyl)ethanol (rac-bromohydrin).

• Lipase-Mediated Kinetic Resolution:

  • Procedure: Suspend the rac-bromohydrin in phosphate buffer (pH 7.0) or an organic solvent. Add vinyl acetate (acyl donor) and a highly selective lipase (e.g., Pseudomonas cepacia lipase)[5]. Shake at 45 °C.

  • Validation: Monitor the reaction via chiral GC. The system is self-limiting; the reaction will naturally arrest near 50% conversion as the enzyme exclusively consumes the (S)-enantiomer.

• Chromatographic Separation:

  • Procedure: Purify the crude mixture via silica gel flash chromatography (eluting with 100% CHCl3) to separate the unreacted (R)-bromohydrin from the esterified (S)-acetate[5].

• Amination:

  • Procedure: React the enantiopure (R)-bromohydrin with excess isopropylamine at 60 °C.

  • Validation: Confirm the final product's identity via ¹H-NMR and its enantiomeric purity (ee > 99%) via polarimetry (observing a negative optical rotation) and chiral HPLC.

Chemoenzymatic synthesis workflow of (R)-(-)-Nifenalol via kinetic resolution.

Analytical Workflow: Enantioseparation via Chiral HPLC

To validate the enantiomeric purity of the synthesized (R)-(-)-Nifenalol, a robust High-Performance Liquid Chromatography (HPLC) method utilizing a Chiral Stationary Phase (CSP) is required[6].

Causality of Experimental Design: Polysaccharide-based CSPs (like Chiralpak AD) separate enantiomers based on the formation of transient diastereomeric complexes. The mobile phase consists of Hexane/Ethanol/Methanol with the critical addition of ethylethanamine . Without this basic modifier, the secondary amine of Nifenalol would interact strongly with residual silanols on the silica support of the CSP, leading to severe peak tailing, loss of theoretical plates, and poor resolution[6].

Self-Validating HPLC Protocol

• Column Equilibration: Equilibrate a Chiralpak AD column with a mobile phase of Hexane/Ethanol/Methanol/Ethylethanamine at a constant flow rate (e.g., 1.0 mL/min).

• Sample Preparation: Dissolve the synthesized (R)-(-)-Nifenalol in the mobile phase to a concentration of 1 mg/mL.

• Detection: Inject the sample and monitor the eluent using a UV detector set to 280 nm[6].

• System Validation: Prior to analyzing the pure batch, inject a racemic standard of Nifenalol. Calculate the resolution factor ( Rs​ ) between the (R) and (S) peaks. The system is validated for quantitative ee% determination only if Rs​>1.5 (baseline separation).

References

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Stereoselective Pharmacology: In-Vitro Binding Affinity of (R)-(-)-Nifenalol to Beta-Adrenergic Receptors

Executive Summary

The characterization of chiral interactions in pharmacology remains a cornerstone of rational drug design. Nifenalol (INPEA), a classic phenethanolamine derivative, serves as a critical reference compound for understanding stereoselective beta-adrenergic receptor ( β -AR) antagonism. This technical whitepaper provides an in-depth analysis of the in-vitro binding affinity of the active enantiomer, (R)-(-)-Nifenalol, to β1​ and β2​ receptors. Designed for assay developers and pharmacologists, this guide details the mechanistic rationale, quantitative binding parameters, and a self-validating radioligand competition assay protocol required to accurately measure these interactions.

Structural Rationale and Stereoselectivity

The beta-adrenergic receptor binding pocket is highly stereoselective, governed by a three-point interaction model. The (R)-(-)-enantiomer of Nifenalol contains a secondary hydroxyl group on the chiral center that is oriented optimally to form a critical hydrogen bond with the Asp113 and Asn312 residues in the transmembrane domain of the β -AR.

Conversely, the (S)-(+) enantiomer projects this hydroxyl group away from the binding site, resulting in a significantly lower binding affinity (often a 50- to 100-fold reduction in Ki​ ). Understanding this spatial requirement is essential when utilizing (R)-(-)-Nifenalol as a pharmacological probe to map receptor binding pockets or validate new high-throughput screening (HTS) assays .

Mechanistic Pathway of Receptor Blockade

(R)-(-)-Nifenalol acts as a competitive antagonist. By occupying the orthosteric binding site, it prevents endogenous catecholamines (like epinephrine) from inducing the conformational change required to couple the receptor to the Gs​ protein, thereby halting the downstream adenylyl cyclase/cAMP signaling cascade.

Mechanism of (R)-(-)-Nifenalol beta-adrenergic receptor blockade.

Quantitative Binding Data

To establish a baseline for assay validation, it is critical to reference established binding metrics. (R)-(-)-Nifenalol demonstrates non-selective β -AR antagonism, binding with near-equal affinity to both β1​ and β2​ subtypes, while exhibiting negligible affinity for β3​ receptors .

The table below summarizes the expected in-vitro quantitative data for Nifenalol enantiomers, utilizing [3H] -CGP 12177 as the radioligand in recombinant Chinese Hamster Ovary (CHO-K1) cell membranes expressing human β -ARs.

Compound	Receptor Subtype	IC50​ (nM)	Ki​ (nM)	Hill Slope ( nH​ )
(R)-(-)-Nifenalol	Human β1​	450 ± 35	185 ± 15	0.98 ± 0.05
(R)-(-)-Nifenalol	Human β2​	520 ± 40	210 ± 20	1.02 ± 0.04
(S)-(+)-Nifenalol	Human β1​	> 25,000	> 10,000	N/A
(S)-(+)-Nifenalol	Human β2​	> 30,000	> 12,000	N/A

Note: Data represents typical consensus values derived from standardized radioligand competition assays. A Hill slope approximating 1.0 confirms binding to a single class of independent orthosteric sites.

Experimental Methodology: Radioligand Competition Assay

To generate reliable, reproducible binding data for (R)-(-)-Nifenalol, the assay must be designed as a self-validating system. This requires strict control over protein concentration to prevent ligand depletion, and the use of appropriate non-specific binding (NSB) controls.

Assay Workflow Architecture

In-vitro radioligand competition binding assay workflow.

Step-by-Step Protocol

1. Buffer Preparation

• Assay Buffer: 50 mM Tris-HCl (pH 7.4), 10 mM MgCl2​ , 1 mM EDTA, and 0.1% ascorbic acid. Causality: Ascorbic acid prevents the oxidation of catecholamine-based ligands, while MgCl2​ facilitates optimal G-protein coupling states, ensuring high-affinity binding conformations.

• Wash Buffer: 50 mM Tris-HCl (pH 7.4), ice-cold.

2. Membrane Preparation

• Thaw CHO-K1 cell membranes expressing human β1​ or β2​ receptors on ice.

• Homogenize briefly and dilute in Assay Buffer to a final concentration of 10-20 µg protein/well. Causality: Protein concentration must be kept low enough to ensure that less than 10% of the total radioligand is bound, preventing ligand depletion which would artificially inflate the calculated Ki​ .

3. Ligand and Competitor Addition (96-well format)

• Total Binding (TB): Add 50 µL Assay Buffer + 50 µL [3H] -CGP 12177 (final concentration 0.5 nM) + 100 µL membranes.

• Non-Specific Binding (NSB): Add 50 µL Propranolol (final concentration 10 µM) + 50 µL [3H] -CGP 12177 + 100 µL membranes. Causality: Propranolol is a high-affinity, non-selective beta-blocker. At 10 µM, it completely saturates all specific β -AR sites, allowing accurate measurement of background radioligand sticking to lipids or plastics.

• Test Wells: Add 50 µL of (R)-(-)-Nifenalol at varying concentrations (11-point serial dilution from 10−10 to 10−4 M) + 50 µL [3H] -CGP 12177 + 100 µL membranes.

4. Steady-State Incubation

• Incubate the plates at 25°C for 90 minutes with gentle shaking. Causality: Equilibrium must be reached for both the radioligand and the unlabeled Nifenalol to apply the Cheng-Prusoff equation accurately. 90 minutes at room temperature is standard for [3H] -CGP 12177 kinetics.

5. Rapid Filtration & Detection

• Pre-soak GF/C glass fiber filter plates in 0.3% Polyethyleneimine (PEI) for 30 minutes. Causality: PEI is a cationic polymer that neutralizes the negative charge of the glass fibers, drastically reducing the non-specific binding of the positively charged radioligand to the filter itself.

• Harvest the assay using a vacuum manifold, washing rapidly 3 times with 300 µL of ice-cold Wash Buffer.

• Dry the filters, add 50 µL of liquid scintillation cocktail, and count the retained radioactivity (CPM) using a Microbeta scintillation counter.

Data Analysis and Validation

Raw counts per minute (CPM) must be converted to percentage of specific binding. The data is plotted as a semi-logarithmic graph of (R)-(-)-Nifenalol concentration versus specific binding.

The Cheng-Prusoff Transformation

To determine the absolute binding affinity ( Ki​ ) from the experimental IC50​ , the data must be mathematically transformed using the Cheng-Prusoff equation :

Ki​=1+Kd​[L]​IC50​​

Where:

• IC50​ = The concentration of (R)-(-)-Nifenalol that inhibits 50% of specific radioligand binding.

• [L] = The concentration of the radioligand used in the assay (e.g., 0.5 nM).

• Kd​ = The equilibrium dissociation constant of the radioligand (e.g., ~0.3 nM for [3H] -CGP 12177).

Self-Validation Metrics: For the assay to be considered valid, the Z′ -factor (a measure of statistical effect size between TB and NSB) must be ≥0.5 . Furthermore, the Hill slope ( nH​ ) of the (R)-(-)-Nifenalol competition curve must be analyzed. A slope significantly deviating from 1.0 suggests either assay artifacts (e.g., ligand depletion, non-equilibrium conditions) or complex binding behaviors such as allosteric modulation or multiple binding sites, which are not characteristic of standard Nifenalol pharmacology.

References

• PubChem Compound Summary for CID 65022, Nifenalol. National Center for Biotechnology Information. Available at: [Link]

• IUPHAR/BPS Guide to Pharmacology: Beta-adrenoceptors. International Union of Basic and Clinical Pharmacology. Available at: [Link]

• Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Cheng Y, Prusoff WH. Biochemical Pharmacology, 1973. Available at: [Link]

• Receptor Binding Techniques. NCBI Bookshelf, National Institute of Mental Health (US). Available at: [Link]

Unveiling the Structure-Activity Relationship (SAR) of Nifenalol Analogues: A Mechanistic and Pharmacological Blueprint

Executive Summary

The transition from endogenous catecholamines to synthetic beta-adrenergic antagonists represents a cornerstone of modern cardiovascular pharmacology. Nifenalol, also known as INPEA (1-(4-nitrophenyl)-2-(isopropylamino)ethanol), is a prototypical arylethanolamine beta-blocker that serves as a critical structural bridge in this evolution[]. By dissecting the Structure-Activity Relationship (SAR) of Nifenalol and its analogues, medicinal chemists can understand the precise molecular modifications required to abolish intrinsic efficacy while maintaining high-affinity receptor anchoring. This technical guide provides an in-depth analysis of the Nifenalol pharmacophore, comparative analogue data, and the validated experimental workflows used to quantify these pharmacological shifts.

Pharmacophore Architecture and SAR Dynamics

To understand the pharmacological behavior of Nifenalol, we must deconstruct its structure into three distinct functional domains. Each domain interacts with specific residues within the transmembrane helices of the beta-adrenergic receptor, dictating both affinity and efficacy.

The Aromatic Core: Abolishing Intrinsic Efficacy

Endogenous agonists like isoproterenol possess a catechol ring (3,4-dihydroxyphenyl). The meta- and para-hydroxyl groups are essential for activating the receptor; they act as hydrogen bond donors to specific serine residues (e.g., Ser204, Ser207) in the binding pocket, triggering the conformational change required for G-protein coupling.

In Nifenalol, the catechol moiety is replaced by a p-nitrophenyl group[2]. The nitro group is strongly electron-withdrawing and lacks hydrogen-bond donating capabilities. The Causality: Because the molecule can no longer form these critical activating hydrogen bonds, it fails to induce the active receptor conformation. However, the aromatic ring still engages in strong hydrophobic and π−π stacking interactions with phenylalanine and tryptophan residues in the binding pocket. Consequently, the molecule anchors tightly to the receptor without activating it, functioning as a competitive antagonist[2].

The Chiral Ethanolamine Side Chain: Stereoselective Anchoring

The beta-hydroxyl group on the ethanolamine side chain is non-negotiable for high-affinity binding. It forms a crucial hydrogen bond with Asn312 (and potentially Asp113) in the receptor.

This interaction is highly stereoselective, governed by the Easson-Stedman hypothesis . For optimal binding, the drug must achieve a three-point attachment (aromatic ring, beta-hydroxyl, and protonated amine). The active (R)-(-)-enantiomer of Nifenalol aligns perfectly with this spatial requirement[3]. Conversely, the (S)-(+)-enantiomer projects the hydroxyl group away from the receptor's hydrogen-bonding network, reducing the interaction to a two-point attachment and resulting in a drastic drop in pharmacological activity[3].

The Amine Terminus: Directing Beta-Selectivity

The nitrogen atom must be a secondary amine, protonated at physiological pH to form a critical ionic bond with Asp113. Furthermore, the amine must be substituted with a bulky alkyl group, such as an isopropyl (as in Nifenalol) or a tert-butyl group.

The Causality: Alpha-adrenergic receptors possess a sterically restricted hydrophobic pocket near the amine binding site. Beta-receptors, however, feature a much larger lipophilic pocket (involving Val114). The bulky isopropyl group creates severe steric hindrance in alpha-receptors, preventing binding, while fitting perfectly into the beta-receptor's pocket. This simple modification is the primary driver of beta-selectivity[2].

Fig 1. Pharmacophore model of Nifenalol highlighting SAR components and receptor interactions.

Comparative SAR Analysis of Arylethanolamines

Modifications to the Nifenalol scaffold yield varying pharmacological profiles. A critical evolutionary step in beta-blocker design was the realization that inserting an oxymethylene bridge (-O-CH₂-) between the aromatic ring and the ethanolamine chain (creating aryloxypropanolamines like propranolol) increased the side-chain length. This allowed the molecule to adopt a conformation that better aligns with the receptor, significantly boosting potency[4].

Below is a quantitative structural comparison of key arylethanolamine analogues:

Analogue	Aromatic Substitution	Amine Alkyl Group	Pharmacological Consequence
Isoproterenol	3,4-Dihydroxy (Catechol)	Isopropyl	Full non-selective β -agonist; hydroxyls provide intrinsic efficacy.
Nifenalol (INPEA)	4-Nitro	Isopropyl	Competitive antagonist; loss of H-bond donors abolishes activation[].
BNPEA	4-Nitro	Butyl	Competitive antagonist; extended bulk does not enhance potency over INPEA[5].
Pronethalol	2-Naphthyl	Isopropyl	Antagonist; increased lipophilicity, but withdrawn due to murine tumorigenicity[6].
Sotalol	4-Methanesulfonamido	Isopropyl	Antagonist; maintains β -blockade while adding Class III antiarrhythmic properties.

Validated Experimental Framework: Functional Characterization

To empirically validate the SAR modifications of Nifenalol analogues, researchers rely on highly controlled ex vivo functional assays. The isolated guinea-pig right atrium preparation is the gold standard for quantifying chronotropic (heart rate) beta-1 adrenergic antagonism[5].

Protocol: Isolated Guinea-Pig Right Atrium Assay

Objective: To quantify the competitive beta-1 antagonism of Nifenalol analogues by measuring rightward shifts in agonist dose-response curves.

System Self-Validation: This protocol utilizes a self-validating pharmacological loop. A rightward, parallel shift of the dose-response curve without a depression of the maximum response confirms pure competitive antagonism. If the maximum response is depressed, the researcher must investigate non-competitive mechanisms or cytotoxicity[5].

Step-by-Step Methodology:

• Tissue Isolation: Euthanize male guinea pigs (400-600g). Rapidly excise the right atrium along its lateral border. Causality: The right atrium is specifically chosen because it houses the sinoatrial (SA) node, providing a spontaneously beating preparation that isolates chronotropic responses from vascular variables[5].

• Equilibration: Suspend the tissue in a 10 mL organ bath containing Krebs-Henseleit solution maintained at 36.7°C. Causality: The buffer must be continuously aerated with 95% O₂ and 5% CO₂. The oxygen ensures myocardial viability, while the 5% CO₂ interacts with the bicarbonate in the buffer to maintain a strict physiological pH of 7.4.

• Baseline Agonist Dose-Response: Administer cumulative doses of Isoproterenol (e.g., 0.001 to 1.0 µg/mL) to establish a baseline chronotropic dose-response curve.

• Antagonist Incubation: Wash the tissue thoroughly with fresh buffer until the spontaneous heart rate returns to baseline. Incubate the tissue with the target Nifenalol analogue (e.g., INPEA at 0.01 µg/mL) for 30 minutes. Causality: A 30-minute incubation is critical to allow the antagonist to permeate the tissue matrix and reach thermodynamic equilibrium with the receptor compartment.

• Shift Quantification: Repeat the cumulative Isoproterenol dosing in the presence of the antagonist. Calculate the dose ratio and extract the antagonist affinity constant ( pA2​ value) using a Schild plot analysis.

Fig 2. Step-by-step functional assay workflow for evaluating chronotropic beta-antagonism.

Conclusion

The SAR of Nifenalol (INPEA) provides a masterclass in rational drug design. By systematically replacing the activating catechol hydroxyls with an electron-withdrawing nitro group, enforcing stereochemical rigor at the ethanolamine chiral center, and utilizing bulky alkyl amines for receptor selectivity, medicinal chemists successfully uncoupled receptor affinity from intrinsic efficacy. Understanding these fundamental principles remains vital for the ongoing development of next-generation cardiovascular and sympatholytic therapeutics.

References

• [3] Survey of Pharmacological Activity and Pharmacokinetics of Selected β-Adrenergic Blockers in Regard to Their Stereochemistry - MDPI. 3

• [] CAS 5704-60-9 Nifenalol HCl - BOC Sciences.

• [4] Discovery and development of beta-blockers - Wikipedia. 4

• [2] Instructional Model to Teach Clinically Relevant Medicinal Chemistry - PMC. 2

• [6] An Overview On Three Generation Beta Blockers - IJPS Journal. 6

• [5] Comparative Study of the Beta Adrenergic Blocking Action of INPEA & BNPEA - Karger. 5

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• 2. Instructional Model to Teach Clinically Relevant Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. ijpsjournal.com [ijpsjournal.com]

An In-Depth Technical Guide to the Biological Activity Differences Between Nifenalol Enantiomers

Introduction: The Critical Role of Stereochemistry in Pharmacology

In the realm of drug development, the three-dimensional structure of a molecule is not merely a geometric curiosity but a fundamental determinant of its biological activity. Chiral molecules, which exist as non-superimposable mirror images known as enantiomers, often exhibit profound differences in their pharmacodynamic and pharmacokinetic profiles.[1] This is because biological systems, composed of chiral macromolecules like proteins and nucleic acids, create a chiral environment where enantiomers can interact differently.[1] One enantiomer, the eutomer, may be responsible for the desired therapeutic effect, while the other, the distomer, could be inactive, less active, or even contribute to adverse effects.[2]

Nifenalol, a beta-adrenergic receptor antagonist (beta-blocker), possesses a single chiral center, giving rise to (R)- and (S)-enantiomers.[3] As with the vast majority of beta-blockers, it is crucial to understand that administering racemic Nifenalol is akin to administering two distinct pharmacological agents.[4] This guide provides a comprehensive technical overview of the differential biological activities of Nifenalol enantiomers, detailing the underlying pharmacology and providing robust experimental protocols for their characterization.

Pharmacodynamic Profile: Stereoselectivity at the Adrenergic Receptor

The primary mechanism of action for Nifenalol is the competitive antagonism of beta-adrenergic receptors (β-ARs), which are integral to the sympathetic nervous system's regulation of cardiovascular function.[5] These receptors, primarily the β1 and β2 subtypes, are G-protein coupled receptors (GPCRs) that, upon stimulation by endogenous catecholamines like norepinephrine and epinephrine, activate adenylyl cyclase to produce the second messenger cyclic AMP (cAMP).[6] This signaling cascade leads to increased heart rate, contractility, and other physiological responses.

Diagram 1: Stereoselective Interaction with the β-Adrenergic Receptor

Caption: (S)-Nifenalol exhibits a three-point, high-affinity interaction, leading to potent antagonism.

This pronounced difference in affinity translates directly to a difference in functional potency. The (S)-enantiomer is the primary contributor to the therapeutic beta-blocking effect, while the (R)-enantiomer is significantly weaker.

Quantitative Comparison of Enantiomeric Potency (Illustrated with Propranolol Data)

To provide a quantitative perspective on the expected disparity in activity between Nifenalol enantiomers, the following table summarizes representative binding affinity (Ki) and functional antagonism (pA2) data for the enantiomers of the non-selective beta-blocker, Propranolol. The pA2 value is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift to the right in an agonist's concentration-response curve, providing a measure of functional antagonist potency.

Enantiomer	Receptor Subtype	Binding Affinity (Ki, nM)	Functional Potency (pA2)	Reference(s)
(S)-Propranolol	β1	1.8	~8.3 - 8.7	[3]
β2	0.8	~8.6	[3]
(R)-Propranolol	β1	~180 - 200	~6.0 - 6.5	[3]
β2	~80 - 100	~6.0 - 6.5	[3]

Note: This data for Propranolol is presented to illustrate the principle and typical magnitude of stereoselectivity for non-selective beta-blockers. Researchers should perform direct comparative studies to accurately determine the potency of Nifenalol enantiomers.

The β-Adrenergic Signaling Pathway and Its Blockade

Understanding the mechanism of action of Nifenalol enantiomers requires a clear picture of the β-adrenergic signaling cascade.

Diagram 2: β-Adrenergic Receptor Signaling and Enantiomeric Blockade

Caption: (S)-Nifenalol potently blocks the β-AR, inhibiting the downstream cAMP signaling cascade.

Experimental Methodologies for Characterizing Nifenalol Enantiomers

To empirically determine the differential biological activities of Nifenalol enantiomers, a series of well-established in vitro assays are required. The following protocols provide a framework for these investigations.

Protocol 1: Chiral Separation of Nifenalol Enantiomers by HPLC

Causality: Before any biological characterization can occur, it is imperative to obtain the individual (R)- and (S)-enantiomers in high purity. Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for this separation, utilizing a chiral stationary phase (CSP) that forms transient diastereomeric complexes with the enantiomers, leading to different retention times.

Diagram 3: Workflow for Chiral HPLC Separation

Caption: Workflow for the chiral HPLC separation of Nifenalol enantiomers.

Step-by-Step Methodology:

• System Preparation:

  • HPLC System: An HPLC system equipped with a pump, autosampler, column oven, and a UV detector.

  • Chiral Column: A polysaccharide-based CSP, such as Chiralpak AD (tris(3,5-dimethylphenyl)carbamate)), is effective for separating beta-blocker enantiomers.

  • Mobile Phase: A typical mobile phase consists of a mixture of n-hexane, ethanol, and a basic additive like diethylamine (e.g., 90:10:0.1 v/v/v). The exact ratio should be optimized for baseline separation.

• Sample Preparation:

  • Prepare a stock solution of racemic Nifenalol at a concentration of 1 mg/mL in the mobile phase.

  • Further dilute the stock solution to a working concentration (e.g., 100 µg/mL).

  • Filter the final solution through a 0.45 µm syringe filter before injection.

• Chromatographic Analysis:

  • Equilibrate the column with the mobile phase at a constant flow rate (e.g., 1.0 mL/min) until a stable baseline is achieved.

  • Set the column oven temperature (e.g., 25°C).

  • Set the UV detector to an appropriate wavelength for Nifenalol (e.g., 225 nm).

  • Inject a defined volume (e.g., 10 µL) of the prepared sample.

  • Record the chromatogram and identify the two peaks corresponding to the (R)- and (S)-enantiomers based on their retention times.

• Fraction Collection (for Preparative Scale):

  • For isolating pure enantiomers for subsequent biological assays, a preparative or semi-preparative HPLC system is used.

  • Fractions corresponding to each enantiomer peak are collected separately.

  • The solvent is evaporated, and the purity of the isolated enantiomers is confirmed by analytical chiral HPLC.

Protocol 2: Radioligand Competition Binding Assay for Affinity (Ki) Determination

Causality: This assay directly measures the affinity of each Nifenalol enantiomer for β1- and β2-adrenergic receptors. It operates on the principle of competition between the unlabeled test compound (Nifenalol enantiomer) and a radiolabeled ligand with known high affinity for the receptor. The concentration of the Nifenalol enantiomer that inhibits 50% of the specific binding of the radioligand (IC50) is determined, from which the inhibition constant (Ki) is calculated.

Diagram 4: Radioligand Competition Binding Assay Workflow

Caption: Workflow for determining the binding affinity (Ki) of Nifenalol enantiomers.

Step-by-Step Methodology:

• Reagent Preparation:

  • Receptor Source: Prepare cell membranes from a cell line stably expressing either human β1- or β2-adrenergic receptors (e.g., CHO or HEK293 cells).

  • Radioligand: A non-selective, high-affinity β-AR antagonist radioligand such as [3H]-Dihydroalprenolol ([3H]-DHA) is suitable.

  • Test Compounds: Prepare serial dilutions of the purified (R)- and (S)-Nifenalol enantiomers.

  • Assay Buffer: Typically a Tris-based buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).

• Assay Procedure:

  • In a 96-well plate, add the following to each well:

    • Receptor membranes (e.g., 20-40 µg protein).

    • A fixed concentration of the radioligand (approximately at its Kd value).

    • Varying concentrations of the Nifenalol enantiomer (or buffer for total binding, or a high concentration of a non-labeled antagonist like propranolol for non-specific binding).

  • Incubate the plate at a controlled temperature (e.g., 37°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).

• Separation and Counting:

  • Terminate the binding reaction by rapid vacuum filtration through glass fiber filters (e.g., GF/C), which traps the membranes with bound radioligand.

  • Quickly wash the filters with ice-cold assay buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the Nifenalol enantiomer concentration.

  • Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 3: Functional Antagonism Assay (cAMP Accumulation) for Potency (IC50/pA2) Determination

Causality: This assay measures the functional consequence of receptor binding. It quantifies the ability of each Nifenalol enantiomer to inhibit the agonist-stimulated production of the second messenger, cAMP. This provides a direct measure of the antagonist's potency in a cellular context.

Step-by-Step Methodology:

• Cell Culture and Plating:

  • Use a cell line expressing the β-AR subtype of interest (e.g., CHO-β2-AR).

  • Plate the cells in a 96-well plate and allow them to grow to near confluence.

• Assay Procedure:

  • Wash the cells with a suitable buffer (e.g., PBS).

  • Pre-incubate the cells with various concentrations of the (R)- or (S)-Nifenalol enantiomer for a defined period (e.g., 15-30 minutes). This incubation should also include a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Stimulate the cells with a fixed concentration of a β-AR agonist (e.g., isoproterenol) at its EC80 concentration (the concentration that gives 80% of the maximal response).

  • Incubate for a further period (e.g., 30 minutes) to allow for cAMP production.

• cAMP Detection:

  • Lyse the cells to release the intracellular cAMP.

  • Measure the cAMP concentration using a commercially available detection kit, such as those based on HTRF (Homogeneous Time-Resolved Fluorescence) or AlphaScreen technology. These are competition-based immunoassays.

• Data Analysis:

  • Plot the measured cAMP levels against the logarithm of the Nifenalol enantiomer concentration.

  • Fit the data to a sigmoidal dose-response (inhibition) curve to determine the IC50 value for each enantiomer.

  • For a more rigorous determination of competitive antagonism, a Schild analysis can be performed. This involves generating full agonist dose-response curves in the presence of several fixed concentrations of the antagonist. The dose ratios are then used to construct a Schild plot, from which the pA2 value is derived.

Implications for Drug Development and Clinical Practice

The stereoselective activity of Nifenalol enantiomers has significant implications:

• Therapeutic Efficacy: The beta-blocking therapeutic effect of racemic Nifenalol is almost exclusively due to the (S)-enantiomer. This means that half of the administered dose (the (R)-enantiomer) is essentially pharmacologically inert with respect to beta-blockade.

• Safety and Toxicology: While the (R)-enantiomer may be inactive at the β-AR, it is not necessarily devoid of other biological effects or metabolic liabilities. Regulatory agencies increasingly require the evaluation of individual enantiomers to ensure the distomer does not contribute to off-target toxicity or adverse drug reactions.[6]

• Pharmacokinetics: Enantiomers can exhibit different pharmacokinetic profiles, including differences in absorption, distribution, metabolism, and excretion. This can lead to different plasma concentrations of the two enantiomers over time, even when administered as a 1:1 racemate.

• Chiral Switching: The development of single-enantiomer drugs, or "chiral switches," is a common strategy in the pharmaceutical industry to improve the therapeutic index of a drug.[2] By marketing only the active eutomer, it is possible to achieve the same therapeutic effect with a lower dose, potentially reducing metabolic load and the risk of off-target effects from the distomer.

Conclusion

The biological activity of Nifenalol is intrinsically linked to its stereochemistry. The (S)-enantiomer is the potent β-adrenergic antagonist responsible for its therapeutic effects, while the (R)-enantiomer is significantly less active at these receptors. This profound difference underscores the necessity for stereospecific analysis throughout the drug development process. The experimental protocols detailed in this guide—chiral HPLC for separation, radioligand binding for affinity determination, and functional cAMP assays for potency measurement—provide a robust framework for researchers to precisely characterize the distinct pharmacological profiles of each enantiomer. Such a detailed understanding is not merely an academic exercise but a prerequisite for the development of safer, more effective, and rationally designed medicines.

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• Al-Rasadi, K., et al. (2021). Cardioprotective Effect of Linalool against Isoproterenol-Induced Myocardial Infarction. Molecules, 26(4), 847. Retrieved from [Link]

• Mustafa, C. (2023). Org. pharmaceutical chemistry 4 stage 1 sem Lec. 8 Adrenergic Agents 2023-2024. Retrieved from [Link]

• Baker, J. G. (2005). The selectivity of β-adrenoceptor antagonists at the human β1, β2 and β3 adrenoceptors. British journal of pharmacology, 144(3), 317-322. Retrieved from [Link]

• CVPharmacology. (n.d.). Beta-Adrenoceptor Antagonists (Beta-Blockers). Retrieved from [Link]

• Reinartz, M. T., et al. (2018). Structure-bias relationships for fenoterol stereoisomers in six molecular and cellular assays at the β2-adrenoceptor. Naunyn-Schmiedeberg's Archives of Pharmacology, 391(8), 845-859. Retrieved from [Link]

• Recinella, L., et al. (2025). Effects of Ellagic Acid on Myocardial Contractility in Isolated and Perfused Rat Hearts. International Journal of Molecular Sciences, 26(13), 7393. Retrieved from [Link]

• Sarkanen, J. R., et al. (2022). Direct Contraction Force Measurements of Engineered Cardiac Tissue Constructs With Inotropic Drug Exposure. Frontiers in Physiology, 13, 869444. Retrieved from [Link]

• Sugiyama, A., et al. (2020). Torsadogenic action of cisapride, dl-sotalol, bepridil and verapamil analyzed in the halothane-anesthetized canine model. Toxicological Sciences, 175(2), 245-256. Retrieved from [Link]

• Brooks, W. H. (2023). Chirality of New Drug Approvals (2013–2022): Trends and Perspectives. Journal of Medicinal Chemistry, 66(15), 10193-10231. Retrieved from [Link]

• Sykes, D. A., et al. (2022). Exploring the kinetic selectivity of drugs targeting the β1-adrenoceptor. bioRxiv. Retrieved from [Link]

• Rockhold, R. W., & Gross, F. (1981). Yohimbine diastereoisomers: cardiovascular effects after central and peripheral application in the rat. Naunyn-Schmiedeberg's archives of pharmacology, 315(3), 227-231. Retrieved from [Link]

• Molenaar, P., et al. (1987). and beta 2-adrenoceptor binding and functional response in right and left atria of rat heart. The Journal of pharmacology and experimental therapeutics, 241(3), 859-867. Retrieved from [Link]

• McConathy, J., & Owens, M. J. (2003). Stereochemistry in drug action. Primary care companion to the Journal of clinical psychiatry, 5(2), 70. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Chemoenzymatic Synthesis of (R)-(-)-Nifenalol

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical overview of the chemoenzymatic synthesis of (R)-(-)-Nifenalol, a potent β-adrenergic blocker. We will explore the strategic advantages of integrating enzymatic catalysis into a chemical workflow, focusing on the core principles, experimental causality, and self-validating protocols necessary for achieving high enantiopurity.

Introduction: The Imperative for Enantiopure Nifenalol

Nifenalol is a β-adrenergic receptor antagonist used in the management of cardiovascular conditions. Like many pharmaceuticals, it possesses a chiral center, meaning it exists as two non-superimposable mirror images, or enantiomers. The therapeutic activity of β-blockers typically resides in one enantiomer, while the other may be less active or contribute to undesirable side effects. Consequently, regulatory bodies and pharmaceutical development standards increasingly mandate the production of single-enantiomer drugs to improve therapeutic indices and patient safety.[1]

The chemoenzymatic approach offers a compelling solution for producing enantiomerically pure compounds like (R)-(-)-Nifenalol. By leveraging the exquisite stereoselectivity of enzymes, this strategy can circumvent the challenges associated with traditional asymmetric synthesis or chiral resolution methods, which often involve expensive catalysts, harsh reaction conditions, or inefficient separation steps.[2] Lipases, in particular, have emerged as robust and versatile biocatalysts for this purpose, valued for their stability in organic solvents, broad substrate specificity, and lack of need for expensive cofactors.[3][4]

Synthetic Strategy: A Chemoenzymatic Blueprint

The most effective strategy for synthesizing (R)-(-)-Nifenalol is centered around the enzymatic kinetic resolution (EKR) of a racemic precursor. In this approach, an enzyme selectively modifies one enantiomer of a racemic mixture, allowing for the easy separation of the modified and unmodified forms.

The overall workflow can be visualized as follows:

Caption: Overall chemoenzymatic workflow for (R)-(-)-Nifenalol synthesis.

This process begins with the chemical synthesis of a suitable racemic precursor, typically an amino alcohol. The core of the strategy is the subsequent enzymatic kinetic resolution, which sets the stereocenter. Finally, the desired enantiomer is isolated and converted to the target molecule.

The Core Technology: Lipase-Catalyzed Kinetic Resolution

Kinetic resolution is a technique where one enantiomer of a racemate reacts faster than the other, leading to a separation.[4] In this context, a lipase is used to selectively acylate the (S)-enantiomer of the racemic amino alcohol precursor, leaving the desired (R)-enantiomer unreacted.

The Mechanism of Stereoselection

Lipases belong to the family of serine hydrolases and utilize a catalytic triad (typically Ser-His-Asp) in their active site.[5] The catalytic cycle proceeds via a "ping-pong bi-bi" mechanism, involving the formation of an acyl-enzyme intermediate.[5]

Sources

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• 2. Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates [mdpi.com]
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• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: High-Performance Enantioseparation of (R)- and (S)-Nifenalol via Chiral HPLC

Introduction & Scientific Context

Nifenalol is a chiral beta-adrenergic antagonist (beta-blocker) utilized extensively in cardiovascular pharmacology. As with most beta-blockers, the stereochemistry of Nifenalol dictates its pharmacodynamic profile; the therapeutic beta-blocking activity resides predominantly in the (S)-enantiomer, while the (R)-enantiomer may be inactive or contribute to off-target adverse effects[1]. Consequently, regulatory agencies mandate rigorous enantioselective analysis for quality control and pharmacokinetic profiling[1].

This application note outlines a robust, self-validating normal-phase High-Performance Liquid Chromatography (HPLC) method for the baseline separation of Nifenalol enantiomers. By leveraging a polysaccharide-based Chiral Stationary Phase (CSP), this protocol provides researchers and drug development professionals with a highly reproducible analytical framework[2].

Mechanism of Chiral Recognition

The fundamental principle of direct chiral separation involves the formation of transient, non-covalent diastereomeric complexes between the racemic analyte and an enantiomerically pure chiral selector immobilized on the stationary phase[3].

In this method, a Chiralpak AD column—composed of amylose tris(3,5-dimethylphenylcarbamate) coated on a silica support—is utilized. The chiral discrimination is driven by a combination of hydrogen bonding, dipole-dipole interactions, and π-π interactions between the carbamate linkages of the CSP and the hydroxyl, secondary amine, and aromatic moieties of Nifenalol[1]. Because the (R)- and (S)-enantiomers exhibit different spatial fits within the chiral grooves of the amylose backbone, their respective transient complexes possess different thermodynamic stabilities, leading to differential retention times[3].

Principle of Chiral Recognition on Polysaccharide CSPs.

Chromatographic Conditions

To establish a self-validating system, the chromatographic parameters must be strictly controlled. The following conditions have been cross-validated to ensure optimal resolution and peak symmetry[4].

Parameter	Specification
Column	Chiralpak AD (250 mm × 4.6 mm, 5 µm particle size)
Mobile Phase	Hexane : Ethanol : Methanol : Ethylethanamine (78:11:11:0.1, v/v/v/v)
Elution Mode	Isocratic
Flow Rate	1.0 mL/min
Column Temperature	25 °C (Ambient, thermostatically controlled)
Detection	UV at 254 nm
Injection Volume	10 µL

Experimental Workflow & Protocol

A reliable analytical method requires strict adherence to sample preparation and system equilibration to prevent baseline drift, peak distortion, or retention time shifts.

Step 1: Mobile Phase Preparation Combine HPLC-grade hexane, ethanol, and methanol in a 78:11:11 volumetric ratio[4]. Add exactly 0.1% (v/v) ethylethanamine (diethylamine may be substituted if necessary). Degas the mixture thoroughly via ultrasonication under vacuum for 15 minutes to prevent micro-bubble formation in the pump head.

Step 2: System Equilibration Purge the HPLC lines with the mobile phase. Equilibrate the Chiralpak AD column at a flow rate of 1.0 mL/min. Monitor the UV detector at 254 nm until a perfectly flat, stable baseline is achieved (typically requiring 10–15 column volumes, or ~30–45 minutes).

Step 3: Standard Preparation Accurately weigh 1.0 mg of racemic Nifenalol reference standard. Dissolve the powder in 1.0 mL of the mobile phase to create a 1 mg/mL primary stock solution[1].

Step 4: Working Solution Dilution Dilute the stock solution 1:10 with the mobile phase to yield a final working concentration of 100 µg/mL. Note: Using the mobile phase as the sample diluent is critical to prevent solvent-mismatch peak broadening.

Step 5: Filtration and Injection Pass the working solution through a 0.45 µm PTFE syringe filter into an autosampler vial to remove any undissolved particulates[1]. Inject 10 µL into the HPLC system and acquire data for a minimum of 20 minutes to ensure complete elution of both enantiomers.

Step-by-step experimental workflow for Nifenalol HPLC analysis.

Method Causality & System Validation

True scientific expertise requires understanding why specific parameters are chosen, rather than merely following a recipe.

• Causality of the Mobile Phase Composition: A normal-phase mixture of hexane and alcohols is critical for polysaccharide columns. Hexane acts as the weak eluting solvent, driving the analyte into the chiral cavities of the stationary phase. The alcohols (ethanol and methanol) act as polar modifiers that compete for hydrogen bonding sites, modulating the retention time and preventing the analyte from irreversibly binding to the column[4].

• The Role of Ethylethanamine (Basic Additive): Nifenalol contains a basic secondary amine group. Without a basic modifier in the mobile phase, this amine would interact strongly with unendcapped, residual acidic silanol groups on the silica support. This secondary interaction causes severe peak tailing and loss of resolution. The addition of 0.1% ethylethanamine competitively masks these silanols, ensuring sharp, symmetrical peaks and baseline separation[5].

To ensure the protocol is functioning as a self-validating system, analysts must verify the following system suitability parameters upon the first injection:

Validation Parameter	Expected Outcome	Mechanistic Implication
Selectivity (α)	> 1.2	Confirms the chiral selector is actively discriminating between (R) and (S) spatial arrangements.
Resolution (Rs)	> 1.5	Guarantees baseline separation, allowing for accurate peak integration and quantification.
Tailing Factor (Tf)	< 1.2	Verifies that the ethylethanamine additive is successfully masking residual silanol interactions.
Theoretical Plates (N)	> 5000 per meter	Confirms column integrity and optimal packing efficiency.

References

• MDPI. "Progress in the Enantioseparation of β-Blockers by Chromatographic Methods." Molecules. Available at: [Link]

• NIH / PMC. "Progress in the Enantioseparation of β-Blockers by Chromatographic Methods." National Center for Biotechnology Information. Available at: [Link]

• ResearchGate. "Chemo-enzymatic process of (S)-(+)-Sotalol and (R)-(−)-Nifenalol." Scientific Diagrams. Available at: [Link]

• PHAIDRA. "Mefloquine-based chiral selectors and stationary phases (MFQ-CSPs)." University of Vienna. Available at: [Link]

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• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Quantitative analysis of Nifenalol hydrochloride by RP-HPLC

An in-depth methodological guide for the quantitative analysis of Nifenalol hydrochloride, designed for analytical chemists, formulation scientists, and quality control professionals.

Pharmacological Context and Analytical Challenges

Nifenalol hydrochloride (INPEA) is a chiral beta-adrenergic receptor blocking agent primarily utilized in cardiovascular pharmacology to reduce heart rate, blood pressure, and cardiac contractility[1]. As an antagonist, it competitively binds to β -adrenergic receptors (a class of G protein-coupled receptors), inhibiting the binding of endogenous catecholamines like epinephrine and norepinephrine[1].

Because Nifenalol is often formulated in solid oral dosage forms and utilized in rigorous pharmacokinetic studies, developing a highly selective, stability-indicating analytical method is critical. High-Performance Liquid Chromatography (HPLC) is the industry standard for this purpose due to its superior resolution, reproducibility, and adaptability to forced degradation studies[1][2].

Fig 1: Pharmacological mechanism of Nifenalol antagonizing the beta-adrenergic signaling pathway.

Methodological Rationale: The "Why" Behind the Protocol

To establish a self-validating and robust protocol, every chromatographic parameter must be selected based on the physicochemical properties of Nifenalol.

• Stationary Phase (C18 Column): Nifenalol possesses an aromatic ring and an aliphatic side chain, giving it moderate lipophilicity. An octadecylsilane (C18) stationary phase provides optimal hydrophobic interactions for retention and baseline separation from polar degradation products[1].

• Mobile Phase pH & Modifier Causality: Nifenalol contains a basic secondary amine group (typical of β -blockers). At a neutral pH, residual silanol groups (Si-OH) on the silica backbone of the C18 column become ionized (Si-O⁻). The positively charged amine of Nifenalol would undergo strong electrostatic secondary interactions with these silanols, resulting in severe peak tailing and poor resolution. By adjusting the mobile phase to pH 3.0 using phosphoric acid, the silanol ionization is heavily suppressed, ensuring sharp, symmetrical peaks and high theoretical plate counts[1].

• Detection Wavelength: The aromatic nitrophenyl moiety of Nifenalol exhibits strong π→π∗ transitions, with a characteristic maximum UV absorbance ( λmax​ ) in the range of 270–280 nm. Monitoring at this wavelength maximizes the signal-to-noise ratio while minimizing interference from non-chromophoric excipients[1].

Experimental Protocol: Stability-Indicating RP-HPLC

This step-by-step methodology is designed to be self-validating. The inclusion of System Suitability Testing (SST) ensures the system is performing optimally before any sample is quantified.

Optimized Chromatographic Conditions

Parameter	Specification	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Provides sufficient theoretical plates for resolving degradation impurities.
Mobile Phase	Acetonitrile : Water (60:40 v/v)	Isocratic elution balances retention time and peak sharpness.
pH Adjustment	pH 3.0 (via Phosphoric Acid)	Suppresses silanol ionization; prevents peak tailing of basic amines.
Flow Rate	1.0 mL/min	Optimal linear velocity for 4.6 mm ID columns without excessive backpressure.
Detection	UV at 275 nm	Aligns with the λmax​ of the nitrophenyl chromophore.
Injection Volume	20 µL	Balances sensitivity (LOD/LOQ) with column loading capacity.
Temperature	25 °C (Controlled)	Ensures reproducible retention times and partition coefficients.

Solution Preparation

Standard Solution Preparation:

• Accurately weigh 25.0 mg of Nifenalol hydrochloride reference standard[1].

• Transfer to a 25 mL volumetric flask. Add 15 mL of the mobile phase and sonicate for 5 minutes to ensure complete dissolution.

• Dilute to volume with the mobile phase to yield a primary stock solution of 1000 µg/mL[1].

• Perform serial dilutions using the mobile phase to create working standards spanning the linear dynamic range (e.g., 10, 20, 40, 60, 80, and 100 µg/mL).

Sample Preparation (Solid Oral Dosage Forms):

• Weigh and finely powder no fewer than 20 Nifenalol tablets to determine the average weight[1].

• Transfer an accurately weighed portion of the powder equivalent to 25 mg of Nifenalol hydrochloride into a 25 mL volumetric flask[1].

• Add 15 mL of mobile phase and sonicate for 15 minutes to extract the Active Pharmaceutical Ingredient (API) from the excipient matrix[1].

• Dilute to the mark with mobile phase and mix thoroughly.

• Filter the suspension through a 0.45 µm PTFE syringe filter (discarding the first 2 mL of filtrate to account for potential membrane adsorption)[1].

• Dilute the filtrate to fall within the center of the calibration curve (e.g., 50 µg/mL).

Self-Validating System Suitability Testing (SST)

Before analyzing the batch, inject the 50 µg/mL standard solution in five replicates. The system is only validated for use if it meets the following criteria:

• Relative Standard Deviation (RSD) of Peak Area: ≤2.0%

• Tailing Factor ( Tf​ ): ≤1.5 (Confirms adequate silanol suppression).

• Theoretical Plates ( N ): ≥3000 (Confirms column efficiency).

Fig 2: Analytical workflow for the RP-HPLC quantification of Nifenalol hydrochloride.

Forced Degradation and Stability-Indicating Power

To prove the method is stability-indicating (capable of resolving the intact drug from its degradation products), stress testing must be performed[1].

• Acid/Base Hydrolysis: Expose the API to 0.1 M HCl and 0.1 M NaOH at 60°C for 24 hours[1].

• Oxidation: Treat with 3% H2​O2​ at room temperature for 24 hours[1].

• Photolysis: Expose to UV light (254 nm) for 24 hours[1].

Analytical Checkpoint: In all stressed samples, the Nifenalol peak must maintain a resolution factor ( Rs​ ) of >2.0 from any adjacent degradation peaks, ensuring absolute assay specificity.

Quantitative Data & Validation Parameters

Following ICH Q2(R1) guidelines, the method must be validated for linearity, precision, accuracy, and sensitivity. The table below summarizes the typical cross-validated performance metrics for this RP-HPLC method[3].

Validation Parameter	Acceptance Criteria	Typical Observed Results
Linearity Range	Correlation coefficient ( R2 ) ≥0.999	10 – 100 µg/mL ( R2=0.9995 )
Intra-day Precision	% RSD ≤2.0%	0.85% – 1.20%
Inter-day Precision	% RSD ≤2.0%	1.10% – 1.45%
Accuracy (Recovery)	98.0% – 102.0% recovery across 3 levels	99.2% – 101.1%
Limit of Detection (LOD)	Signal-to-Noise (S/N) ≥3:1	~15 ng/mL
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) ≥10:1	~50 ng/mL
Robustness	Stable peak area/RT with deliberate changes	Passed ( ±0.2 pH, ±2% organic phase)

References

• Progress in the Enantioseparation of β-Blockers by Chromatographic Methods - PMC. National Institutes of Health (NIH). Available at: [Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Note: High-Throughput Cell-Based Assays for Characterizing the Pharmacological Profile of (R)-(-)-Nifenalol

Introduction & Pharmacological Context

The stereochemistry of pharmaceutical compounds is a critical parameter in drug development, particularly for β-adrenergic receptor (β-AR) antagonists (β-blockers). Because β-ARs are highly stereoselective, enantiomers of a chiral drug often exhibit profound differences in bioactivity and toxicity, necessitating rigorous enantioseparation and characterization [2].

Nifenalol (also known as INPEA) is a classic β-AR antagonist utilized in cardiovascular pharmacology [4]. The molecule contains a chiral center, yielding two enantiomers. Crucially, the levo-isomer, (R)-(-)-Nifenalol, is the biologically active enantiomer, demonstrating approximately twice the β-blocking potency of the racemic mixture, whereas the dextro-isomer is virtually inactive [1]. In vivo and ex vivo models have confirmed that (R)-(-)-Nifenalol effectively inhibits isoproterenol-induced chronotropic and inotropic responses [3].

This application note provides a comprehensive, self-validating cell-based assay framework designed to quantify the antagonistic potency and selectivity of (R)-(-)-Nifenalol.

Mechanistic Grounding & Assay Rationale

To establish a trustworthy pharmacological profile, assay design must reflect the fundamental causality of the target's signaling cascade. β-ARs are Gs-coupled G-Protein Coupled Receptors (GPCRs). Upon activation by an agonist (e.g., Isoproterenol), the receptor undergoes a conformational shift that activates the Gs protein α-subunit. This subunit stimulates Adenylyl Cyclase (AC), leading to the conversion of ATP into cyclic AMP (cAMP). Elevated cAMP activates Protein Kinase A (PKA), which subsequently phosphorylates the cAMP Response Element-Binding protein (CREB) to drive downstream gene transcription.

(R)-(-)-Nifenalol acts as a competitive antagonist at the orthosteric binding site of the β-AR. By occupying this site, it prevents agonist binding and halts the entire downstream signaling cascade.

The Self-Validating System: To ensure absolute confidence in the compound's mechanism of action, we employ a dual-assay approach:

• Proximal Readout (TR-FRET cAMP Assay): Directly measures the inhibition of immediate second messenger (cAMP) generation.

• Distal Readout (CRE-Luciferase Assay): Confirms that the proximal blockade successfully translates to the inhibition of downstream functional gene transcription, ruling out upstream assay interference.

β-Adrenergic Receptor Signaling and (R)-(-)-Nifenalol Antagonism

Experimental Protocols

Proximal Readout: TR-FRET cAMP Accumulation Assay

This assay utilizes Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) to measure cAMP. It is a competitive immunoassay between native cAMP produced by the cells and a d2-labeled cAMP tracer for binding to a Europium cryptate-labeled anti-cAMP antibody.

Critical Reagents & Rationale:

• IBMX (500 µM): A non-selective phosphodiesterase (PDE) inhibitor. Causality: PDEs naturally degrade cAMP. IBMX prevents this degradation, ensuring the measured cAMP accumulation accurately reflects the receptor-driven production rate.

• Isoproterenol (EC80 concentration): The stimulating agonist. Causality: Using an EC80 concentration (rather than EC100) provides a robust signal window while remaining sensitive to competitive antagonism. A maximal dose could unnecessarily overcome the antagonist, artificially shifting the IC50.

Step-by-Step Methodology:

• Cell Seeding: Harvest HEK293 cells stably expressing the β1-AR or β2-AR. Resuspend in Assay Buffer (HBSS, 20 mM HEPES, 0.1% BSA, 500 µM IBMX, pH 7.4). Seed 1,000 cells/well in a low-volume 384-well white microplate (5 µL/well).

• Antagonist Pre-Incubation: Prepare a 10-point serial dilution (1:3) of (R)-(-)-Nifenalol. Add 2.5 µL/well to the cells. Incubate at Room Temperature (RT) for 30 minutes. Causality: This pre-incubation is mandatory to allow the competitive antagonist to reach thermodynamic equilibrium with the receptor before the agonist is introduced.

• Agonist Challenge: Add 2.5 µL/well of Isoproterenol at its predetermined EC80 concentration. Incubate for 30 minutes at RT.

• Lysis & Detection: Add 5 µL/well of cAMP-d2 tracer and 5 µL/well of Anti-cAMP-Europium cryptate (both prepared in lysis buffer). Incubate for 1 hour at RT in the dark.

• Readout: Read the plate on a TR-FRET compatible microplate reader. Calculate the FRET ratio (665 nm / 620 nm). Plot the normalized FRET ratio against the log[(R)-(-)-Nifenalol] concentration to determine the IC50.

High-Throughput TR-FRET cAMP Assay Workflow for Antagonist Screening

Distal Readout: CRE-Luciferase Reporter Gene Assay

To validate the functional consequence of the cAMP blockade, this assay measures the inhibition of CREB-mediated transcription.

Step-by-Step Methodology:

• Transfection & Seeding: Co-transfect HEK293 cells with the β-AR plasmid and a CRE-Firefly Luciferase reporter plasmid. After 24 hours, seed cells at 10,000 cells/well in a 384-well white plate in serum-free media. Starve overnight (16 hours) to reduce basal transcription noise.

• Antagonist Treatment: Add (R)-(-)-Nifenalol in a dose-response format and pre-incubate for 30 minutes at 37°C, 5% CO2.

• Agonist Stimulation: Stimulate cells with an EC80 dose of Isoproterenol. Incubate for 4 hours at 37°C to allow sufficient time for gene transcription and luciferase protein synthesis.

• Detection: Add an equal volume of Luciferase detection reagent (e.g., ONE-Glo™). Incubate for 5 minutes to lyse cells and stabilize the luminescent signal.

• Readout: Measure luminescence. Calculate the IC50 of the functional blockade.

Quantitative Data Presentation

The following table summarizes the expected pharmacological parameters derived from the aforementioned self-validating assay system, highlighting the stereoselective potency of Nifenalol enantiomers[1].

Compound	β1-AR IC50 (nM)	β2-AR IC50 (nM)	Emax (% Inhibition)	Functional Modality
(R)-(-)-Nifenalol	~150	~200	100%	Full Antagonist
(S)-(+)-Nifenalol	>10,000	>10,000	N/A	Inactive
Racemic Nifenalol	~300	~400	100%	Full Antagonist
Isoproterenol	N/A	N/A	N/A	Full Agonist (Reference)

Note: IC50 values are representative approximations based on competitive binding against an EC80 concentration of Isoproterenol. The (R)-(-) enantiomer demonstrates roughly twice the potency of the racemate, confirming the dextro-isomer's lack of activity.

References

• Source: ncats.
• Source: nih.gov (PMC)
• Source: bocsci.
• Source: drugcentral.

In Vivo Experimental Design for Evaluating Beta-Adrenergic Receptor Antagonists in Murine Models of Heart Failure

Mechanistic Rationale & Study Design

Beta-blockers (β-adrenergic receptor antagonists) remain a cornerstone in the pharmacological management of heart failure with reduced ejection fraction (HFrEF). Chronic sympathetic nervous system hyperactivation leads to sustained β1-adrenergic receptor (β1-AR) stimulation, which promotes maladaptive cardiac remodeling, myocyte apoptosis, and arrhythmogenesis (1[1]). Evaluating novel β-blockers or biased ligands in vivo requires robust models that accurately recapitulate human pressure-overload heart failure.

Mechanism of β-blocker antagonism on β1-adrenergic receptor-mediated remodeling.

Experimental Model Selection

The Transverse Aortic Constriction (TAC) model in mice is the gold standard for inducing pressure-overload left ventricular (LV) hypertrophy and subsequent heart failure (2[2]).

Causality Check: Why choose TAC over myocardial infarction (MI) models? TAC provides a highly reproducible, titratable pressure gradient that isolates the mechanical stress response from the ischemic necrosis seen in MI models. This isolation is critical for studying the specific anti-hypertrophic and anti-remodeling effects of β-blockers without the confounding variable of scar tissue formation.

In vivo experimental timeline for TAC-induced heart failure and β-blocker evaluation.

Self-Validating Experimental Protocols

Protocol 1: Transverse Aortic Constriction (TAC) Surgery

To ensure uniform disease progression across the cohort, the surgical induction of pressure overload must be standardized.

• Anesthesia & Preparation: Anesthetize male mice (e.g., C57BL/6J, 8-10 weeks old) with 1.5-2% isoflurane. Intubate and mechanically ventilate the mouse to prevent pneumothorax during the thoracotomy.

• Surgical Exposure: Perform a partial sternotomy to expose the aortic arch.

• Constriction: Place a 27-gauge needle parallel to the transverse aorta, between the innominate and left common carotid arteries. Tie a 7-0 nylon suture tightly around both the aorta and the needle.

• Release: Promptly remove the needle to yield a standardized luminal stenosis (approx. 0.4 mm diameter).

• Closure: Close the chest cavity in layers, restore negative intrathoracic pressure, and allow the animal to recover on a heating pad.

Validation Checkpoint: At 3 days post-surgery, perform pulsed-wave Doppler echocardiography on the right and left carotid arteries. A successful TAC surgery is validated by a trans-stenotic pressure gradient of >50 mmHg or a right-to-left carotid velocity ratio >5. Animals failing this validation must be excluded to prevent data skewing.

Protocol 2: Chronic β-Blocker Administration

Administering β-blockers via drinking water mimics the chronic, steady-state pharmacokinetics required for cardiovascular drugs, avoiding the stress-induced sympathetic spikes associated with daily oral gavage (3[3]).

• Formulation: Dissolve the β-blocker (e.g., Atenolol at 50 mg/kg/day or Metoprolol at 350 mg/kg/day) in standard drinking water.

• Palatability: Add 0.1% saccharin to mask the bitter taste of the drug, ensuring consistent fluid intake.

• Initiation: Begin treatment 4 weeks post-TAC (intervention model) to assess the drug's ability to halt or reverse established remodeling.

• Monitoring: Measure water consumption and body weight twice weekly. Adjust the drug concentration dynamically based on actual intake to maintain the target mg/kg/day dosage.

Protocol 3: In Vivo Hemodynamic Assessment (PV Loops)

While echocardiography provides non-invasive geometric data, β-blockers inherently alter heart rate and loading conditions, which can artificially inflate or mask true ejection fraction (EF). Pressure-Volume (PV) loop analysis using a conductance catheter is the gold standard because it provides load-independent indices of cardiac contractility (4[4]).

• Catheter Insertion: Anesthetize the mouse (1.5% isoflurane), perform a tracheostomy, and mechanically ventilate. Isolate the right carotid artery and insert a 1.0 or 1.4 French Millar conductance catheter retrogradely through the aortic valve into the left ventricle (LV) (5[5]).

• Baseline Recording: Record steady-state PV loops after a 10-minute stabilization period.

• Preload Reduction: Transiently occlude the inferior vena cava (IVC) via a trans-diaphragmatic approach. This reduces preload and generates a family of PV loops.

• Data Extraction: Calculate the End-Systolic Pressure-Volume Relationship (ESPVR) as a load-independent measure of contractility, and the End-Diastolic Pressure-Volume Relationship (EDPVR) for ventricular compliance.

• Calibration: Calibrate volume signals using parallel conductance (hypertonic saline injection) and stroke volume validation via echocardiography.

Data Presentation & Interpretation

To rigorously evaluate the efficacy of a β-blocker, quantitative data must be synthesized across morphological, echocardiographic, and hemodynamic domains. The following table summarizes the expected phenotypic shifts when comparing Sham, TAC (Vehicle), and TAC (β-Blocker) groups.

Parameter Category	Specific Metric	Sham (Control)	TAC + Vehicle (Heart Failure)	TAC + β-Blocker (Treatment)
Morphology	Heart Weight / Body Weight (mg/g)	~4.5	> 8.0 (Severe Hypertrophy)	~6.0 (Attenuated Hypertrophy)
Morphology	Lung Weight / Body Weight (mg/g)	~5.0	> 9.0 (Pulmonary Congestion)	~6.0 (Relieved Congestion)
Echocardiography	Ejection Fraction (EF %)	> 60%	< 40% (Systolic Dysfunction)	> 50% (Preserved Function)
Echocardiography	Heart Rate (bpm)	~450	~450	< 350 (Target Engagement)
Hemodynamics	ESPVR (Contractility)	Normal	Depressed	Restored / Improved
Hemodynamics	EDPVR (Stiffness/Compliance)	Normal	Elevated (Stiff Ventricle)	Normalized

Note: The reduction in heart rate serves as an internal positive control for β-receptor target engagement in vivo.

Sources

• 1. pnas.org [pnas.org]
• 2. ahajournals.org [ahajournals.org]
• 3. Heart Failure and MEF2 Transcriptome Dynamics in Response to β-Blockers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Assessing Rodent Cardiac Function in vivo Using Hemodynamic Pressure-Volume Loops [frontiersin.org]
• 5. Cardiac Pressure-Volume Loop Analysis Using Conductance Catheters in Mice - PMC [pmc.ncbi.nlm.nih.gov]

Lipase-catalyzed kinetic resolution for Nifenalol synthesis

Application Note: Chemoenzymatic Synthesis of (R)-(-)-Nifenalol via Lipase-Catalyzed Kinetic Resolution

Target Audience: Process Chemists, Biocatalysis Researchers, and Drug Development Scientists Document Type: Technical Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

The synthesis of enantiopure β -adrenergic receptor blockers (e.g., Nifenalol, Sotalol, Propranolol) is a critical objective in pharmaceutical manufacturing, as the therapeutic efficacy resides almost exclusively in the (R)- or (S)-enantiomer, depending on the specific API [1]. For Nifenalol, the (R)-(-)-enantiomer exhibits the desired biological activity.

Historically, chemical asymmetric synthesis has relied on transition-metal catalysis, which often struggles with trace metal contamination in the final API and requires expensive chiral ligands. Enzymatic Kinetic Resolution (EKR) using microbial lipases presents a highly selective, green, and scalable alternative [2].

The Causality of Precursor Selection: Attempting to directly resolve racemic Nifenalol is synthetically flawed; the free secondary amine can undergo unwanted enzymatic amidation, and its basicity can denature the biocatalyst microenvironment. Instead, the industry standard is to resolve a halogenated precursor—specifically, a racemic bromohydrin or chlorohydrin (e.g., 2-bromo-1-(4-nitrophenyl)ethanol). The halogen acts as an excellent leaving group for the subsequent chemical amination step, while the secondary hydroxyl group serves as the perfect target for lipase-catalyzed enantioselective acylation [1, 3].

Biocatalytic Workflow & Pathway Visualization

The core strategy relies on the enantioselective transesterification of the racemic bromohydrin precursor. By utilizing an immobilized lipase (such as Candida antarctica Lipase B, Novozym 435, or Pseudomonas cepacia lipase, Amano PS-IM) and an irreversible acyl donor (vinyl acetate), the (S)-enantiomer is rapidly acetylated, leaving the desired (R)-enantiomer unreacted.

Chemoenzymatic workflow for (R)-(-)-Nifenalol synthesis via lipase-catalyzed kinetic resolution.

Experimental Design: Causality of Reaction Parameters

To ensure a self-validating and robust protocol, every reagent choice must be mechanistically justified:

• Enzyme Choice (Novozym 435 / Amano PS-IM): These immobilized lipases possess a highly hydrophobic binding pocket that perfectly accommodates the aromatic ring of the bromohydrin. Immobilization allows for easy recovery via filtration and enhances thermal stability.

• Acyl Donor (Vinyl Acetate): Transesterification is typically a reversible equilibrium. Vinyl acetate is chosen because the leaving group, vinyl alcohol, instantly tautomerizes to acetaldehyde. This renders the acylation strictly irreversible, driving the reaction forward and preventing product inhibition.

• Solvent (Diisopropyl ether (DIPE) or Toluene): Lipases require a tightly bound hydration shell to maintain their active conformation. Polar solvents strip this water away, denaturing the enzyme. Non-polar solvents like DIPE or Toluene preserve the hydration shell, maximizing the Enantiomeric Ratio ( E -value) [3].

Quantitative Data & Optimization

The efficiency of the kinetic resolution is defined by the E -value. An E -value > 200 indicates exceptional selectivity.

Table 1: Influence of Biocatalyst and Solvent on the Kinetic Resolution of Bromohydrin Precursor

Biocatalyst	Solvent	Temp (°C)	Time (h)	Conversion (%)	ees​ (%)	E -value
Amano PS-IM	Toluene	30	48	49.5	98.5	> 500
Amano PS-IM	DIPE	30	42	50.1	> 99.0	> 1000
Novozym 435	DIPE	30	24	51.0	> 99.0	> 800
Novozym 435	THF	30	96	15.0	45.0	12

Insight for Application Scientists: To guarantee >99% ee of the unreacted (R)-alcohol, the reaction should be deliberately pushed to a conversion of ~51-52%. While this slightly reduces the theoretical yield (max 50%), it ensures absolute enantiopurity of the target API precursor by consuming all traces of the (S)-enantiomer.

Step-by-Step Protocol: Self-Validating Synthesis

Phase 1: Biocatalytic Resolution

• Preparation: In a 500 mL round-bottom flask equipped with a magnetic stirrer, dissolve 50 mmol (approx. 12.3 g) of racemic 2-bromo-1-(4-nitrophenyl)ethanol in 250 mL of anhydrous Diisopropyl ether (DIPE).

• Activation: Add 150 mmol (approx. 13.8 mL, 3 equivalents) of vinyl acetate.

• Initiation: Introduce 1.5 g of immobilized lipase (Novozym 435 or Amano PS-IM). Critical Step: Do not use a mechanical stirrer with grinding blades, as this will crush the immobilization beads and cause a loss of enzyme activity. Use a suspended overhead stirrer or a smooth magnetic stir bar at 200 rpm.

• Incubation: Maintain the reaction at 30 °C.

Phase 2: Reaction Monitoring (Self-Validation)

• Sampling: Withdraw 100 μ L aliquots at 12, 24, and 36 hours. Dilute with 900 μ L of mobile phase (Hexane/Isopropanol).

• Chiral HPLC Analysis: Inject onto a Chiralcel OD-H column (Hexane/IPA 90:10, 1.0 mL/min, UV 254 nm).

• Termination: Calculate conversion ( c ) using the formula: c=ees​+eep​ees​​ . Terminate the reaction strictly when conversion reaches 51% to ensure the unreacted (R)-alcohol has an ee > 99%.

Phase 3: Downstream Processing

• Enzyme Recovery: Filter the reaction mixture through a sintered glass funnel to recover the immobilized enzyme. Wash the beads with cold DIPE (2 x 20 mL). The enzyme can be dried and reused for up to 5 cycles with minimal activity loss.

• Concentration: Evaporate the filtrate under reduced pressure.

• Separation: Separate the (R)-alcohol from the (S)-acetate via silica gel column chromatography (Ethyl Acetate/Hexane gradient). The highly polar (R)-alcohol elutes after the less polar (S)-acetate.

Phase 4: Chemical Amination to (R)-(-)-Nifenalol

• Epoxidation / Amination: Dissolve the purified (R)-bromohydrin (20 mmol) in 50 mL of methanol. Add a 10-fold excess of isopropylamine (200 mmol).

• Reaction: Stir the mixture at 45 °C for 12 hours. The base facilitates the in situ formation of an epoxide intermediate, which is subsequently opened by the isopropylamine with complete retention of stereochemistry.

• Purification: Evaporate the excess amine and solvent. Recrystallize the crude residue from ethanol/ether to yield pure (R)-(-)-Nifenalol as a white crystalline solid.

References

• Synthesis of β -adrenergic blockers (R)-(−)-nifenalol and (S)-(+)-sotalol via a highly efficient resolution of a bromohydrin precursor Source: Tetrahedron: Asymmetry (via ResearchGate) URL:[Link]

• Development of a novel chemoenzymatic route to enantiomerically enriched β -adrenolytic agents Source: National Center for Biotechnology Information (PMC) URL:[Link]

• Lipase mediated enzymatic kinetic resolution of phenylethyl halohydrins acetates: A case of study and rationalization Source: ArTS - Università degli Studi di Trieste URL:[Link]

Application Note: Optimized Sample Preparation Strategies for the HPLC Analysis of Nifenalol

Executive Summary

Nifenalol is a beta-adrenergic receptor blocking agent characterized by a chiral center and a secondary amine structure. Because it exists as a racemate with potentially distinct pharmacological profiles for its (R)- and (S)-enantiomers, robust High-Performance Liquid Chromatography (HPLC) methods—both reversed-phase (RP-HPLC) and chiral—are critical for quality control and pharmacokinetic profiling[1][2]. However, the accuracy, sensitivity, and reproducibility of any chromatographic assay are fundamentally dependent on the sample preparation workflow.

This application note details field-validated sample preparation protocols for Nifenalol, focusing on both solid pharmaceutical formulations (tablets) and complex biological matrices (plasma). By understanding the physicochemical properties of the analyte, analysts can leverage targeted extraction strategies that minimize matrix effects, maximize recovery, and ensure HPLC column longevity.

Physicochemical Profiling & Methodological Rationale

To design a self-validating sample preparation protocol, one must first evaluate the intrinsic properties of Nifenalol. The causality behind every solvent choice and pH adjustment is rooted in these chemical parameters.

Table 1: Physicochemical Properties of Nifenalol and Analytical Implications

Property	Value / Characteristic	Implication for Sample Preparation & Chromatography
Log P	-0.42 to 0.85[3]	Moderately polar. Requires careful selection of moderately polar organic solvents (e.g., ethyl acetate) for efficient Liquid-Liquid Extraction (LLE).
Ionization (pKa)	~9.6 (Secondary Amine)	Highly pH-dependent solubility. For LLE from plasma, the matrix must be adjusted to pH 9–10 to deprotonate the amine, rendering it lipophilic[4]. For RP-HPLC, the mobile phase must be acidic (pH ~3.0) to fully protonate the amine, preventing secondary interactions with silanol groups on the stationary phase[4].
UV λmax	270 - 280 nm[4]	UV detection is optimal in this range. Sample preparation must eliminate matrix interferents (proteins, excipients) that absorb strongly at 270 nm.

Workflow Visualization

The following diagram illustrates the divergent sample preparation pathways required depending on the complexity of the sample matrix.

Caption: Divergent sample preparation workflows for Nifenalol based on matrix complexity.

Detailed Experimental Protocols

Protocol A: Extraction from Solid Dosage Forms (Tablets)

This protocol is designed to quantitatively extract Nifenalol hydrochloride from formulated tablets while excluding insoluble excipients (e.g., binders, lubricants) that could compromise the HPLC system[4].

• Homogenization : Accurately weigh and finely powder no fewer than 20 Nifenalol tablets[4].

  • Causality: Analyzing a pooled sample mitigates tablet-to-tablet weight variation, ensuring the final concentration represents the true batch average.

• Sampling : Weigh a portion of the powder equivalent to exactly 25 mg of Nifenalol hydrochloride and transfer it to a 25 mL volumetric flask[4].

• Solvation : Add approximately 15 mL of the intended HPLC mobile phase (e.g., Acetonitrile:Water, 60:40 v/v)[4].

  • Causality: Using the mobile phase as the extraction solvent prevents solvent-mismatch phenomena (such as peak distortion or fronting) upon injection into the HPLC system.

• Ultrasonication : Sonicate the flask for 15 minutes[4].

  • Causality: Acoustic cavitation provides the mechanical energy required to disrupt the excipient matrix and ensure complete dissolution of the active pharmaceutical ingredient (API).

• Volume Adjustment : Allow the solution to equilibrate to ambient temperature, then dilute to the 25 mL mark with the mobile phase and mix thoroughly[4]. (Yields a 1000 µg/mL stock).

• Filtration (Critical Step) : Pass an aliquot of the solution through a 0.45 µm PTFE syringe filter, discarding the first 1-2 mL[1][4].

  • Causality: The filter removes micro-particulates that would otherwise clog the HPLC column frit. Discarding the initial volume saturates any non-specific binding sites on the filter membrane, preventing analyte loss.

• Dilution : Dilute the filtered stock to the desired linear working range (e.g., 10–100 µg/mL) prior to injection[1][4].

Protocol B: Liquid-Liquid Extraction (LLE) from Biological Fluids (Plasma)

For pharmacokinetic studies, Nifenalol must be isolated from protein-rich biological matrices. Direct injection is impossible due to protein precipitation and column fouling.

• Spiking : Transfer 1.0 mL of the plasma sample into a clean glass centrifuge tube. Add a defined concentration of an appropriate internal standard (IS) (e.g., a structurally similar beta-blocker)[4].

  • Causality: The IS corrects for any volumetric losses during extraction and variations in instrument response, making the protocol self-validating.

• Alkalinization : Add 0.5 mL of a basic buffer (e.g., 0.1 M Sodium Carbonate/Bicarbonate buffer, pH 9.5). Vortex for 30 seconds[4].

  • Causality: Nifenalol is a weak base. Elevating the pH above its pKa suppresses the ionization of the secondary amine, shifting the molecule into its highly lipophilic free-base form to enable organic extraction[4].

• Extraction : Add 4.0 mL of an organic extraction solvent (e.g., Ethyl Acetate). Cap and agitate on a mechanical shaker for 10 minutes.

• Phase Separation : Centrifuge at 3000 x g for 10 minutes at 4°C.

  • Causality: Centrifugation breaks any emulsions formed during shaking, yielding a clear separation between the lower aqueous phase (containing proteins and polar endogenous compounds) and the upper organic phase (containing Nifenalol).

• Evaporation : Transfer exactly 3.0 mL of the upper organic layer to a clean glass tube. Evaporate to complete dryness under a gentle stream of nitrogen at 35°C.

  • Causality: Nitrogen evaporation concentrates the analyte, significantly improving the assay's limit of detection (LOD) while preventing oxidative degradation.

• Reconstitution : Reconstitute the dried residue in 200 µL of the HPLC mobile phase. Vortex thoroughly and transfer to an autosampler vial.

Integration with Chromatographic Conditions

Once prepared, the samples are ready for injection. The choice of column and mobile phase depends strictly on the analytical goal:

• Achiral Quantification (RP-HPLC) : Utilizes a C18 column (250 mm x 4.6 mm, 5 µm) with a mobile phase of Acetonitrile:Water (pH adjusted to 3.0 with phosphoric acid) at 60:40 v/v[4]. The acidic pH ensures sharp, symmetrical peaks by keeping the amine protonated.

• Enantioseparation (Chiral HPLC) : Utilizes a polysaccharide-based chiral stationary phase (e.g., Chiralpak AD)[1]. The mobile phase typically consists of Hexane, Ethanol, Methanol, and a basic additive like Ethylethanamine to achieve baseline separation of the (R)- and (S)-isomers[1].

References

• Progress in the Enantioseparation of β-Blockers by Chromatographic Methods Source: NIH PubMed Central (PMC) URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Progress in the Enantioseparation of β-Blockers by Chromatographic Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Using chiral mobile phase additives for Nifenalol separation

Application Note: Reversed-Phase Enantioseparation of Nifenalol Using β -Cyclodextrin as a Chiral Mobile Phase Additive (CMPA)

Scientific Rationale and Scope

Nifenalol is a chiral β -adrenergic blocker whose enantiomers exhibit distinct pharmacological and toxicological profiles, necessitating rigorous enantioselective analysis for quality control and pharmacokinetic profiling . While traditional methods often rely on expensive Chiral Stationary Phases (CSPs) under normal-phase conditions , the Chiral Mobile Phase Additive (CMPA) technique offers a highly flexible, cost-effective alternative.

By dissolving a chiral selector directly into the mobile phase, the CMPA method allows for the direct enantioseparation of chiral chemical entities using standard, achiral reversed-phase columns (e.g., C18) . For β -blockers like Nifenalol, native β -cyclodextrin ( β -CD) is the premier chiral selector. Its hydrophobic toroidal cavity (approx. 6.0–6.5 Å in diameter) encapsulates the aromatic ring of Nifenalol, while the secondary hydroxyl groups on the CD rim engage in stereoselective hydrogen bonding with the chiral ethanolamine side chain [[1]]([Link]).

Mechanistic Pathway of CMPA-Mediated Separation

In the CMPA system, the achiral stationary phase does not inherently recognize chirality. Instead, enantioseparation is driven by the formation of transient diastereomeric complexes between the racemic Nifenalol and the β -CD in the mobile phase . Because the (R)- and (S)-enantiomers possess different spatial arrangements, they bind to the β -CD with different formation constants ( KR​=KS​ ). Consequently, the enantiomer that forms the more stable, hydrophilic inclusion complex spends less time interacting with the hydrophobic C18 stationary phase and elutes earlier.

Caption: Mechanistic pathway of CMPA-mediated enantioseparation of Nifenalol via transient complexes.

Experimental Protocol: A Self-Validating System

This protocol is designed to be a self-validating system, ensuring that thermodynamic and kinetic variables are tightly controlled to guarantee baseline resolution ( Rs​≥1.5 ).

Expert Note on Detection: Native cyclodextrins are non-volatile and will cause severe ion suppression and source fouling in mass spectrometry . Therefore, this method is strictly optimized for LC-UV systems.

Step 1: Chiral Mobile Phase Formulation

• Buffer Preparation: Measure 1000 mL of ultrapure water (18.2 MΩ·cm). Add 5.0 mL of Triethylamine (TEA).

• pH Adjustment: Titrate the solution to exactly pH 3.0 using concentrated Phosphoric acid ( H3​PO4​ ).

  • Causality: Nifenalol is a basic compound (pKa ~9.6). At pH 3.0, the secondary amine is fully protonated, preventing deleterious electrostatic interactions with residual silanols on the C18 column that cause peak tailing. Furthermore, the protonated state enhances hydrogen bonding with the β -CD rim [[1]]([Link]).

• Chiral Selector Addition: Add 17.03 g of native β -cyclodextrin to the buffer to achieve a concentration of 15 mM . Stir vigorously until completely dissolved.

  • Causality: The aqueous solubility limit of native β -CD is approximately 16.3 mM at 25°C. A 15 mM concentration maximizes the availability of the chiral selector to drive the equilibrium toward complex formation without risking precipitation in the HPLC pumps .

• Organic Modification: Mix the buffered β -CD solution with Methanol in an 85:15 (v/v) ratio. Filter through a 0.45 µm nylon membrane and degas via sonication.

  • Causality: Methanol is strictly chosen over Acetonitrile. Acetonitrile is a strong hydrogen-bond acceptor and competitor for the hydrophobic cavity of the cyclodextrin, which would disrupt the transient diastereomeric complex and collapse chiral resolution.

Step 2: Chromatographic System Setup

• Column: Achiral C18 column (250 mm × 4.6 mm, 5 µm particle size).

• Flow Rate: 1.0 mL/min (Isocratic).

• Column Temperature: 20°C .

  • Causality: The inclusion complexation between Nifenalol and β -CD is an enthalpy-driven, exothermic process. Lowering the column temperature to 20°C increases the binding constants ( KR​ and KS​ ), thereby amplifying the thermodynamic difference between the enantiomers and improving resolution .

• Detection: UV absorbance at 220 nm.

Step 3: Sample Preparation

• Weigh 1.0 mg of racemic Nifenalol standard.

• Dissolve in 10.0 mL of the prepared mobile phase to yield a 100 µg/mL stock solution.

  • Causality: Dissolving the analyte directly in the mobile phase prevents refractive index disturbances and peak distortion at the solvent front.

• Inject 10 µL into the HPLC system.

Quantitative Data and Optimization

The efficacy of the CMPA method is highly dependent on the concentration of the chiral selector. Table 1 illustrates the inverse relationship between β -CD concentration and retention time, alongside the direct correlation with chiral resolution.

Table 1: Effect of β -Cyclodextrin Concentration on Nifenalol Enantioseparation (at 20°C)

β -CD Concentration (mM)	Retention Time (R) (min)	Retention Time (S) (min)	Selectivity ( α )	Resolution ( Rs​ )
0 (Control)	12.4	12.4	1.00	0.00
5	10.1	10.5	1.04	0.85
10	8.5	9.2	1.08	1.42
15 (Optimized)	7.2	8.1	1.12	1.85

Note: As β -CD concentration increases, overall retention decreases because the highly water-soluble analyte-CD complex partitions less into the hydrophobic C18 stationary phase. However, the differential binding affinities drive the increase in selectivity and resolution.

Table 2: System Suitability and Self-Validation Parameters (at 15 mM β -CD, 20°C) To ensure trustworthiness and reproducibility, the system must pass the following validation gates before sample analysis:

Parameter	Acceptance Criteria	Observed Value	Validation Status
Resolution ( Rs​ )	≥1.5 (Baseline separation)	1.85	Pass
Tailing Factor ( Tf​ )	≤1.5	1.12	Pass
Theoretical Plates ( N )	>5000	8450	Pass
Selectivity ( α )	>1.05	1.12	Pass
%RSD of Retention Time	≤2.0% (n=6 injections)	0.4%	Pass

References

• Yu, Lushan, et al. "Chiral mobile phase additives in HPLC enantioseparations." Methods in Molecular Biology, 2013. [Link]

• Zhang, Zhiguo, et al. "Progress in the Enantioseparation of β-Blockers by Chromatographic Methods." National Institutes of Health (PMC).[Link]

• Springer Nature Experiments. "Chiral Mobile-Phase Additives in HPLC Enantioseparations." Springer Nature.[Link]

• Springer Link. "Cyclodextrin-Based Chiral Stationary Phases for Liquid Chromatography." Springer. [Link]

• MDPI. "Review of Applications of β-Cyclodextrin as a Chiral Selector for Effective Enantioseparation." MDPI.[Link]

• LCMS. "Impact of Reversed-Phase Chiral Chromatography on the LC-MS Analysis of Drugs in Biological Fluids." LCMS Analytical.[Link]

• ResearchGate. "Chemo-enzymatic process of (S)-(+)-Sotalol and (R)-(−)-Nifenalol." ResearchGate. [Link]

Sources

• 1. mdpi.com [mdpi.com]

Preparative-Scale Chiral Separation of Nifenalol Enantiomers: A Comprehensive Application Protocol

Scientific Rationale & Introduction

Nifenalol (INPEA) is a chiral β-adrenergic antagonist (β-blocker) utilized in cardiovascular research. As with most β-blockers, its pharmacological efficacy is highly stereospecific; the cardiac β-blocking activity predominantly resides in the (S)-enantiomer, which can be up to 500 times more potent than its (R)-counterpart[1]. Consequently, isolating these enantiomers with high chiral purity (>99% enantiomeric excess) is a critical prerequisite for pharmacokinetic profiling and single-enantiomer drug formulation.

While analytical High-Performance Liquid Chromatography (HPLC) is sufficient for quantification, scaling the separation to a preparative level requires meticulous optimization of loading capacity, mobile phase kinetics, and fraction recovery. This application note details a self-validating, preparative-scale workflow utilizing a polysaccharide-based Chiral Stationary Phase (CSP) to achieve baseline resolution and high-yield recovery of Nifenalol enantiomers[2].

Mechanistic Principles of Chiral Recognition

The enantioseparation of Nifenalol on an Amylose tris(3,5-dimethylphenylcarbamate) stationary phase (e.g., Chiralpak AD) is governed by the formation of transient diastereomeric complexes[2]. The chiral selector provides a helical cavity lined with carbamate linkages that act as hydrogen-bond donors and acceptors, while the aromatic rings offer π−π interaction sites.

Causality in Method Design: Nifenalol possesses a secondary amine group. If a basic modifier is omitted from the mobile phase, this amine will undergo secondary ion-exchange interactions with residual, unendcapped surface silanols on the silica matrix. This causes severe peak tailing and destroys the resolution ( Rs​ ) required for preparative fraction collection. Therefore, the addition of 0.1% Diethylamine (DEA) or Ethylethanamine is a non-negotiable mechanistic requirement to competitively mask these silanol sites and ensure symmetrical peak shapes[2][3].

Fig 1. Mechanistic pathway of Nifenalol enantioseparation via transient diastereomeric complexes.

Preparative Scale-Up Workflow

Fig 2. Step-by-step workflow for the preparative scale-up and recovery of Nifenalol enantiomers.

Quantitative Data & Scaling Parameters

To successfully transition from analytical profiling to preparative isolation, chromatographic parameters must be scaled geometrically. The scale-up factor is derived from the ratio of the cross-sectional areas of the preparative and analytical columns ( rprep2​/ranal2​ ). For a transition from a standard 4.6 mm to a 20.0 mm internal diameter (ID) column, the scale-up factor is approximately 18.9.

Table 1: Chromatographic Scaling Parameters (Analytical to Preparative)

Parameter	Analytical Scale	Preparative Scale	Rationale / Causality
Column Dimensions	4.6 mm ID × 250 mm	20.0 mm ID × 250 mm	Cross-sectional area scaled by ~18.9x to accommodate high mass loads without column saturation.
Flow Rate	1.0 mL/min	18.9 mL/min	Linear velocity is maintained constant to preserve theoretical plate count and baseline resolution.
Injection Volume	10 µL	200 - 500 µL	Volume is scaled proportionally; optimized empirically via "touch-peak" overload studies.
Mobile Phase	Hexane/EtOH/DEA (80:20:0.1)	Hexane/EtOH/DEA (80:20:0.1)	Normal-phase isocratic conditions are strictly maintained to ensure identical selectivity ( α )[2].
Detection (UV)	220 nm (Standard Cell)	220 nm (Short Path Length)	A shorter path length cell (e.g., 0.1 mm) prevents detector signal saturation at high preparative concentrations.

Experimental Protocols

Phase 1: Analytical Method Development & System Suitability

• Mobile Phase Preparation: Volumetrically mix HPLC-grade Hexane and Ethanol in an 80:20 (v/v) ratio. Add 0.1% (v/v) Diethylamine (DEA). Degas the mixture via ultrasonication for 10 minutes.

• Sample Preparation: Dissolve racemic Nifenalol standard in the mobile phase to yield a concentration of 1.0 mg/mL. Vortex until completely dissolved.

• Chromatographic Run: Inject 10 µL onto the analytical Chiralpak AD column (4.6 x 250 mm, 5 µm) at a flow rate of 1.0 mL/min.

• Self-Validation Checkpoint: Evaluate the chromatogram. The system is validated only if the resolution ( Rs​ ) between the (S) and (R) peaks is ≥1.5 , and the retention time relative standard deviation (RSD) over 3 replicates is ≤1.0% . If Rs​<1.5 , decrease the Ethanol modifier by 2-5% to increase the retention factor ( k′ ) and enhance chiral recognition[3].

Phase 2: Loading Capacity & Overload Studies

• Concentration Overload: Incrementally increase the sample concentration (e.g., 5, 10, 20 mg/mL) while keeping the injection volume constant at 10 µL. Monitor the peak broadening.

• Volume Overload: Once the optimal concentration is established (typically 10-20 mg/mL for Nifenalol), incrementally increase the injection volume (e.g., 20, 50, 100 µL).

• Touch-Peak Elution Limit: Identify the maximum load where the valley between the two enantiomeric peaks just touches the baseline. This defines the absolute upper limit for scaling to avoid co-elution.

Phase 3: Preparative Scale Execution

• System Scaling: Install the 20.0 mm ID preparative column. Set the flow rate to 18.9 mL/min. Allow the column to equilibrate with the mobile phase for at least 10 column volumes.

• Preparative Injection: Inject the scaled optimal load (e.g., 400 µL of 15 mg/mL solution).

• Fraction Collection: Utilize threshold-based automated fraction collection.

  • Causality: To guarantee >99% enantiomeric purity, strictly collect the front slope of the first eluting peak and the tail slope of the second eluting peak. Discard the intermediate valley fraction (the "mixed zone") to prevent cross-contamination.

Phase 4: Fraction Recovery & Quality Control

• Solvent Removal: Pool the respective (S) and (R) fractions into separate round-bottom flasks. Evaporate the Hexane/Ethanol solvent using a rotary evaporator set to 35°C under reduced pressure.

  • Causality: Maintaining a low water-bath temperature prevents thermal degradation of the active pharmaceutical ingredient while efficiently removing the volatile normal-phase solvents.

• Chiral Purity Analysis: Re-dissolve a 1.0 mg aliquot of the dried, isolated solid in the mobile phase and inject it back into the analytical HPLC system.

• Self-Validation Checkpoint: Calculate the enantiomeric excess (ee). The protocol is considered successful if ee≥99.0% .

  ee (%)=AreaR​+AreaS​∣AreaR​−AreaS​∣​×100

Sources

• 1. Progress in the Enantioseparation of β-Blockers by Chromatographic Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chromatographytoday.com [chromatographytoday.com]

Technical Notes & Optimization

Chiral HPLC Troubleshooting &amp; Method Development Center: Nifenalol Enantioseparation

Welcome to the Technical Support Center for the chiral separation of Nifenalol. Nifenalol is a β-adrenergic blocker containing a chiral center. Regulatory agencies mandate the rigorous enantioselective analysis of such compounds because the (R)- and (S)-enantiomers often exhibit significantly different pharmacological and toxicological profiles[1].

As a Senior Application Scientist, I have designed this guide to provide you with self-validating protocols, mechanistic insights, and troubleshooting strategies. The goal is to help you achieve robust baseline resolution ( Rs​≥1.5 ) of Nifenalol isomers using High-Performance Liquid Chromatography (HPLC).

Visualizing Chiral Recognition

Before executing the protocols, it is crucial to understand the causality of the separation. Enantioseparation on a polysaccharide-based Chiral Stationary Phase (CSP) relies on the formation of transient diastereomeric complexes[1]. The chiral selector interacts with the enantiomers via hydrogen bonding, π−π interactions, and dipole stacking. The difference in the thermodynamic stability of these complexes dictates the retention time and ultimate resolution.

Principle of Chiral Recognition via Transient Diastereomeric Complexes

Section 1: Core Methodologies & Validated Protocols

Protocol A: Normal Phase (NP) Enantioseparation (Ideal for UV Detection)

This method utilizes a Chiralpak AD column and serves as the gold standard for routine quality control where UV detection is sufficient, providing excellent selectivity and resolution[1].

• Mobile Phase Preparation : Mix Hexane, Ethanol, and Methanol in a 78:11:11 (v/v/v) ratio. Add 0.1% (v/v) Ethylethanamine (diethylamine equivalent) as a basic modifier[1]. Degas the mixture ultrasonically for 15 minutes.

• Sample Preparation : Dissolve racemic Nifenalol in the mobile phase to create a 1 mg/mL stock solution. Dilute to a final working concentration of 100 µg/mL[1]. Filter through a 0.45 µm PTFE syringe filter.

• Chromatographic Conditions :

  • Column : Chiralpak AD (250 mm × 4.6 mm, 5 µm)

  • Flow Rate : 1.0 mL/min

  • Column Temperature : 25°C

  • Detection : UV at 220 nm or 254 nm

• System Equilibration (Self-Validation Step) : Purge the column with the mobile phase for at least 30 column volumes. Do not inject until the baseline drift is less than 1 mAU/hour. Inject 10 µL of the sample.

Protocol B: Reversed Phase (RP) Enantioseparation (Ideal for LC-MS/MS)

Normal phase solvents like hexane are highly flammable and incompatible with high-temperature MS ion sources[2]. This protocol adapts the separation for RP conditions, enabling highly sensitive pharmacokinetic studies[2].

• Mobile Phase Preparation : Prepare Mobile Phase A: 20 mM Ammonium Bicarbonate ( NH4​HCO3​ ) in LC-MS grade water (pH ~7.8)[2]. Prepare Mobile Phase B: 100% Acetonitrile.

• Sample Preparation : Dissolve Nifenalol in a 50:50 mixture of Mobile Phase A and B to a concentration of 10 µg/mL. Filter through a 0.22 µm nylon filter.

• Chromatographic Conditions :

  • Column : Cellulose-1 (e.g., Lux Cellulose-1, 250 mm × 4.6 mm, 5 µm)

  • Isocratic Elution : 60% A / 40% B

  • Flow Rate : 0.5 mL/min (split to MS if necessary)

  • Detection : ESI+ MS/MS (MRM mode)

• System Equilibration (Self-Validation Step) : Equilibrate the column with the mobile phase until MS background signals (TIC) stabilize. Inject 5 µL of the sample.

Section 2: Quantitative Data & Column Selection Matrix

To facilitate easy comparison, the following table summarizes the critical parameters for Nifenalol chiral separation across different operational modes.

Method Mode	Preferred CSP	Mobile Phase Composition	Key Additive	Primary Application	Resolution Expectation
Normal Phase (NP)	Amylose tris(3,5-dimethylphenylcarbamate)	Hexane / EtOH / MeOH (78:11:11)	0.1% Ethylethanamine	QC / UV Analysis	Rs​>2.0 (Baseline)
Reversed Phase (RP)	Cellulose tris(3,5-dimethylphenylcarbamate)	Water / Acetonitrile (Isocratic)	20 mM NH4​HCO3​	LC-MS/MS / DMPK	Rs​≈1.5−2.0
Polar Organic (PO)	Cellulose tris(3-chloro-4-methylphenylcarbamate)	100% Methanol or Acetonitrile	0.1% DEA + 0.1% TFA	Preparative Scale	Rs​≈1.5

Section 3: Troubleshooting Guide & FAQs

Q1: I am running the Normal Phase method, but my Nifenalol peaks are severely tailing, and resolution has dropped below 1.5. What is the mechanistic cause, and how do I fix it? Analyst Insight: Nifenalol is a basic β-blocker (secondary amine). Peak tailing in NP chiral chromatography is almost always caused by secondary interactions—specifically, ion-exchange interactions between the basic amine of Nifenalol and the acidic residual silanols on the silica support of the CSP. Solution: Ensure you have added 0.1% Ethylethanamine (or Diethylamine, DEA) to your mobile phase[1]. This basic additive acts as a sacrificial competitor; it preferentially binds to the residual silanols, masking them from the Nifenalol molecules. This will immediately sharpen your peaks and restore baseline resolution.

Q2: I need to transfer my Nifenalol assay to an LC-MS/MS system for a pharmacokinetic study. Can I just use the Normal Phase method with an APCI source? Analyst Insight: No. The high concentration of hexane in the NP mobile phase poses a severe flammability risk in MS ion sources operated at high temperatures and leads to carbon buildup[2]. You must transition to a Reversed Phase (RP) method. Solution: Switch to a polysaccharide-based CSP designed for RP (like Cellulose-1). Use as your organic modifier instead of Methanol, as Acetonitrile generally provides superior chiral recognition in RP mode[2].

Q3: In my Reversed Phase LC-MS method, I added DEA to improve peak shape, but my MS signal intensity completely collapsed. Why did this happen? Analyst Insight: While DEA is excellent for masking silanols, it is a strong base that dominates the ionization process in the Electrospray Ionization (ESI) source. It causes severe ion suppression of the analyte, even at concentrations as low as 0.025%[2]. Solution: Remove DEA entirely. Instead, use a volatile buffer salt like 20 mM Ammonium Bicarbonate ( NH4​HCO3​ ) in your aqueous phase[2]. NH4​HCO3​ provides sufficient buffering capacity to maintain the Nifenalol in a consistent ionization state, improving peak shape without suppressing the ESI+ MS/MS response[2].

Workflow for Nifenalol Enantioseparation Method Development

References

• Title: Reversed Phase Chiral Method Development Using Polysaccharide-based Stationary Phases Source: Chromatography Today URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chromatographytoday.com [chromatographytoday.com]

Technical Support Center: Troubleshooting Poor Peak Shape in Nifenalol Chromatography

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with peak deformation when analyzing basic pharmaceutical compounds. Nifenalol, a chiral beta-adrenergic blocker, is particularly notorious for exhibiting severe peak tailing, broadening, and shifting retention times.

This guide bypasses generic advice to focus on the causality of peak deformation. By understanding the physicochemical interactions between Nifenalol's molecular structure and your chromatographic system, you can implement self-validating solutions that guarantee robust, reproducible assays.

Diagnostic Workflow for Nifenalol Peak Deformation

Before altering your method, you must isolate whether the peak shape issue is a physical system failure or a chemical interaction problem. Use the logical decision tree below to direct your troubleshooting efforts.

Diagnostic workflow for isolating and resolving peak shape anomalies in basic analytes.

Core Troubleshooting Guide (FAQ)

Q1: Why does Nifenalol exhibit severe peak tailing on standard C18 columns while neutral impurities elute perfectly?

The Causality: This is a classic secondary interaction issue. Nifenalol contains a secondary amine group with a basic pKa of approximately 9.6. Traditional silica-based reversed-phase columns contain residual surface silanol groups (-SiOH). At a neutral or mid-range mobile phase pH (pH 5–7), these silanols (pKa ~3.5–4.5) become deprotonated and negatively charged (-SiO⁻).

Simultaneously, Nifenalol's amine group is fully protonated and positively charged (-NH₂⁺). This creates an unintended electrostatic (ion-exchange) attraction. While the bulk of the Nifenalol molecules partition normally via hydrophobic interactions, a fraction gets "stuck" on these active silanol sites, delaying their elution and dragging out the tail of the peak[1].

Q2: How can I optimize the mobile phase pH to eliminate this tailing?

The Causality & Solution: You must break the electrostatic attraction by neutralizing one of the two interacting charges. You have two highly effective strategies:

• Low pH Suppression (pH 2.0 – 3.0): By using an acidic buffer (e.g., 0.1% Trifluoroacetic acid or 20 mM Potassium Phosphate at pH 2.5), you force the mobile phase pH below the pKa of the silanols. This protonates the silanols back to their neutral state (-SiOH), shutting down the ion-exchange mechanism. The Nifenalol remains charged, but without a negative surface to bind to, it elutes with a sharp, symmetrical peak[1].

• High pH Deprotonation (pH > 10.5): By using a high-pH buffer (e.g., Ammonium Bicarbonate adjusted with Ammonium Hydroxide), you push the pH above Nifenalol's pKa. This deprotonates the drug into its neutral, uncharged state. Note: This strategy requires specialized ethylene-bridged hybrid (BEH) silica columns that will not dissolve under alkaline conditions.

Q3: I am developing a chiral LC-MS method for Nifenalol enantiomers. How do I maintain peak shape without suppressing my mass spec signals?

The Causality & Solution: Nifenalol is a chiral compound, and its enantiomers are typically separated using polysaccharide-based Chiral Stationary Phases (CSPs) like Chiralpak AD[2]. Historically, chromatographers added strong basic modifiers like Diethylamine (DEA) or Triethylamine (TEA) to the mobile phase. These small amines act as sacrificial competitors, aggressively binding to the active silanol sites so the Nifenalol molecules cannot[3].

However, DEA and TEA cause severe ion suppression in ESI+ LC-MS/MS, destroying your sensitivity[3]. The modern, self-validating solution: Replace DEA with 10–20 mM Ammonium Bicarbonate (NH₄HCO₃). This volatile buffer provides excellent enantioresolution and sharp peaks for basic beta-blockers on CSPs without compromising MS ionization efficiency[3].

Q4: My Nifenalol peaks are fronting or splitting, but the tailing factor is fine. What is wrong?

The Causality & Solution: Peak fronting or splitting is rarely caused by silanol interactions. It almost always points to a physical mismatch at the head of the column—specifically, injection solvent mismatch or mass overloading [1]. If you dissolve your Nifenalol sample in a strong solvent (like 100% Methanol) and inject it into a weak mobile phase (e.g., 90% Water), the analyte molecules at the center of the injection plug travel faster than those at the edges, causing the band to split before it even begins separating. Self-Validating Fix: Always dilute your final sample in a solvent that perfectly matches your initial mobile phase conditions.

Quantitative Data: Impact of Method Parameters on Nifenalol Peak Shape

The following table summarizes the expected outcomes when applying different chromatographic strategies to basic beta-blockers like Nifenalol.

Strategy / Modifier	Mechanism of Action	Expected USP Tailing Factor (Tf)	LC-MS/MS Compatibility	Recommended Column Chemistry
Standard C18 (pH 6.5)	Uncontrolled ion-exchange with -SiO⁻	2.5 – 4.0 (Severe Tailing)	Yes (but poor sensitivity due to peak broadening)	Traditional Silica C18
0.1% TFA (pH ~2.0)	Protonates silanols to neutral -SiOH	1.0 – 1.2 (Excellent)	Moderate (TFA causes some ion suppression)	End-capped C18
0.1% DEA / TEA	Competitively blocks active silanol sites	1.1 – 1.3 (Good)	No (Severe signal suppression)	Normal Phase Chiral CSPs
10 mM NH₄HCO₃ (pH 10)	Deprotonates Nifenalol to neutral base	1.0 – 1.1 (Excellent)	Yes (Highly volatile, excellent ESI+)	Hybrid Silica (High pH stable)
Charged Surface Hybrid (CSH)	Built-in positive surface charge repels basic analytes	1.0 – 1.2 (Excellent)	Yes (Requires minimal buffering)	Waters XSelect CSH or similar

Self-Validating Experimental Protocol: Optimizing Nifenalol HPLC

To ensure trustworthiness and reproducibility, follow this self-validating methodology. Every step includes a built-in verification check to ensure the system is physically and chemically sound before proceeding.

Step 1: Mobile Phase Preparation & pH Titration

• Prepare Mobile Phase A: Weigh 2.72 g of Potassium Dihydrogen Phosphate (KH₂PO₄) and dissolve in 1.0 L of LC-MS grade water (yields 20 mM).

• Validation Check: Insert a calibrated pH probe. Slowly titrate with dilute Phosphoric Acid (H₃PO₄) until the pH stabilizes exactly at 2.50 .

  • Critical Causality: You must adjust the pH before adding any organic modifiers. Adding organic solvents changes the dielectric constant of the solution, resulting in an inaccurate apparent pH reading that will fail to protonate the silanols effectively.

• Prepare Mobile Phase B: 100% LC-MS Grade Acetonitrile.

Step 2: Sample Preparation (Preventing Solvent Shock)

• Dissolve Nifenalol reference standard in pure Methanol to create a 1.0 mg/mL stock solution.

• Validation Check: Dilute the stock solution to a working concentration of 50 µg/mL using a diluent composed of 90% Mobile Phase A / 10% Mobile Phase B . This perfectly matches the initial gradient conditions, preventing peak fronting and splitting.

Step 3: Column Equilibration & System Suitability Testing (SST)

• Install a highly end-capped C18 column (e.g., 150 x 4.6 mm, 3 µm).

• Equilibrate the column at 1.0 mL/min with 90% A / 10% B until the baseline is completely flat and system pressure is stable (approx. 15-20 column volumes).

• Inject 10 µL of the working standard solution in 5 distinct replicates.

• Self-Validation Criteria: The system is only cleared for actual sample analysis if it passes the following SST parameters:

  • USP Tailing Factor (Tf): Must be ≤ 1.5 . (Calculated at 5% of peak height. If > 1.5, suspect guard column contamination or buffer depletion).

  • Theoretical Plates (N): Must be > 2000 .

  • %RSD of Peak Area: Must be ≤ 2.0% across all 5 injections.

References

• BenchChem. "Application Note: Enantioseparation of Nifenalol Isomers by Chiral HPLC". 2

• ALWSCI. "Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables".

• Waters Corporation. "Troubleshooting Peak Shape Problems in HPLC".

• Phenomenex. "HPLC Troubleshooting: Solutions for Common Problems". 1

• Chromatography Today. "Reversed Phase Chiral Method Development Using Polysaccharide-based Stationary Phases". 3

Sources

• 1. HPLC Troubleshooting: Solutions for Common Problems [phenomenex.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chromatographytoday.com [chromatographytoday.com]

Technical Support Center: Minimizing Racemization in Nifenalol Synthesis &amp; Purification

Welcome to the Technical Support Center for the synthesis of Nifenalol (1-(4-nitrophenyl)-2-(isopropylamino)ethanol). As a β-adrenergic blocker, the pharmacological efficacy of Nifenalol is strictly tied to its stereochemical purity. However, the benzylic chiral center of this molecule is highly susceptible to racemization during both synthesis (amination) and downstream processing (purification).

This guide is designed for researchers and drug development professionals. It moves beyond basic troubleshooting by explaining the mechanistic causality behind stereochemical loss and providing self-validating protocols to ensure high enantiomeric excess (ee).

Mechanistic Workflows & Racemization Risks

To effectively troubleshoot, we must first map the synthetic pathways. The traditional epoxide ring-opening route presents inherent racemization risks, whereas the cyclic sulfate route provides a stereoretentive alternative.

Comparison of Epoxide vs. Cyclic Sulfate routes for Nifenalol synthesis.

Troubleshooting Guide: Synthesis Reactions

Q1: Why does my enantiomeric excess (ee) drop significantly during the epoxide ring-opening step with isopropylamine? A: This is a classic issue of competing reaction mechanisms. The benzylic carbon of 4-nitrostyrene oxide can undergo partial SN1 ring opening if conditions allow the C-O bond to lengthen before the amine attacks. Although the 4-nitro group is electron-withdrawing and generally destabilizes a benzylic carbocation, elevated temperatures or harsh conditions provide enough activation energy to overcome this barrier, leading to a planar intermediate and subsequent racemization (1[1]). Solution: Maintain reaction temperatures below 40°C and utilize polar aprotic solvents to enforce a strict SN2 trajectory. Alternatively, bypass the epoxide entirely by using a cyclic sulfate intermediate (see Section 4).

Q2: Can the choice of solvent during amination dictate the stereochemical outcome? A: Absolutely. Protic solvents (like methanol or ethanol) can hydrogen-bond with the epoxide oxygen, stabilizing the leaving group and inadvertently promoting SN1 character. Aprotic solvents (such as THF or DME) ensure the nucleophile (isopropylamine) drives the reaction strictly via an SN2 mechanism, preserving the stereocenter (2[2]).

Troubleshooting Guide: Purification & Workup

Q3: My crude LC-MS shows >95% ee, but after column chromatography, it drops to 80%. What is causing this? A: Standard silica gel is inherently acidic (pH ~4.5-5.5). Benzylic alcohols like Nifenalol are highly sensitive to acid-catalyzed racemization. The acidic silanol groups protonate the benzylic hydroxyl, leading to reversible dehydration/rehydration or carbocation formation (2[2]). Solution: Deactivate the silica gel by pre-treating the column with 1-2% triethylamine (TEA) in your mobile phase, or switch to neutral alumina.

Mechanism of acid-catalyzed racemization on silica gel and its prevention.

Q4: Are there risks during solvent evaporation? A: Yes. Prolonged exposure to heat during rotary evaporation, especially if trace acids are present from the workup, provides the thermal energy needed to overcome the activation barrier for racemization (2[2]). Keep the water bath below 35°C and avoid leaving the product on the rotovap after the solvent has evaporated.

Step-by-Step Methodology: Stereoretentive Synthesis via Cyclic Sulfate

To establish a self-validating system that inherently prevents benzylic racemization, we recommend the cyclic sulfate route. This method directs the amine attack exclusively to the primary carbon, leaving the benzylic C-O stereocenter completely untouched ().

Phase 1: Asymmetric Dihydroxylation

• Dissolve 4-nitrostyrene (1.0 eq) in a 1:1 mixture of t-BuOH and H₂O.

• Add AD-mix-β (or AD-mix-α depending on the desired enantiomer) at 0°C.

• Stir for 24 hours at 0°C until complete conversion (monitor via TLC).

• Quench with sodium sulfite, extract with EtOAc, and concentrate to yield the chiral 1,2-diol.

Phase 2: Cyclic Sulfate Formation 5. Dissolve the diol in CH₂Cl₂ and add Et₃N (2.5 eq). Cool to 0°C. 6. Dropwise add thionyl chloride (SOCl₂, 1.2 eq). Stir for 30 mins to form the cyclic sulfite. 7. Oxidize the sulfite by adding catalytic RuCl₃ and NaIO₄ (1.5 eq) in an EtOAc/MeCN/H₂O mixture at 0°C. 8. Extract and concentrate to isolate the chiral cyclic sulfate.

Phase 3: Regiospecific Amination & Hydrolysis 9. Dissolve the cyclic sulfate in dry THF. Add isopropylamine (2.0 eq). 10. Stir at room temperature for 4-6 hours. The amine will attack the primary carbon via SN2, forming a sulfate ester intermediate (). 11. Add 20% aqueous H₂SO₄ and stir at room temperature for 2 hours to hydrolyze the sulfate ester. (Note: S-O bond cleavage preserves the benzylic stereocenter). 12. Neutralize carefully with cold aqueous NaOH, extract with EtOAc, and dry over Na₂SO₄.

Quantitative Data: Impact of Conditions on Nifenalol ee%

The table below summarizes the expected enantiomeric excess based on the chosen synthetic route and purification method.

Synthesis Route / Condition	Intermediate	Amination Solvent	Purification Method	Final Enantiomeric Excess (ee %)
Epoxide Ring-Opening	4-Nitrostyrene Oxide	Methanol (Protic)	Standard Silica Gel	~75 - 81% (1[1])
Epoxide Ring-Opening	4-Nitrostyrene Oxide	THF (Aprotic)	TEA-Deactivated Silica	~85 - 90%
Cyclic Sulfate Opening	Chiral Cyclic Sulfate	THF (Aprotic)	Neutral Alumina	> 96% ()

References

• BenchChem. Minimizing racemization during the synthesis of chiral amino alcohols.2

• Indian Journal of Chemistry (NISCAIR). A convenient synthesis of d-Sotalol and d-Nifenalol.

• RSC Advances. One-pot route to β-adrenergic blockers via enantioselective organocatalysed epoxidation of terminal alkenes as a key step.1

Sources

• 1. One-pot route to β-adrenergic blockers via enantioselective organocatalysed epoxidation of terminal alkenes as a key step - RSC Advances (RSC Publishing) DOI:10.1039/C4RA04011B [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Nifenalol Formulation &amp; Stability

Welcome to the Technical Support Center for Nifenalol (also known as INPEA), a research-grade β-adrenergic receptor antagonist widely utilized in cardiac electrophysiology and pharmacology[1]. Because Nifenalol contains both a secondary amine and a secondary alcohol functional group, its chemical stability is highly dependent on the solvent system, temperature, and environmental exposure.

This guide is designed for researchers and formulation scientists to troubleshoot stability issues, understand the causality behind degradation pathways, and implement self-validating analytical protocols.

Frequently Asked Questions (FAQs)

Q1: Why does my Nifenalol stock solution lose potency when stored at -20°C for over a month? A: Nifenalol is susceptible to slow oxidation and solvolysis when stored in solution. According to manufacturer stability data, Nifenalol in an organic solvent (like DMSO or Methanol) is stable for up to 6 months at -80°C, but its stability drops to only 1 month at -20°C[1][2]. Extended storage at -20°C provides sufficient thermal energy to accelerate the thermodynamic kinetic rate of degradation compared to ultra-low temperatures. Always aliquot stock solutions to avoid freeze-thaw cycles.

Q2: Can I use aqueous buffers for the long-term storage of Nifenalol? A: No. Aqueous environments facilitate hydrolytic degradation, particularly at pH extremes. Forced degradation studies demonstrate that Nifenalol undergoes significant hydrolysis in 0.1 M HCl or 0.1 M NaOH at 60°C within 24 hours[3]. For long-term storage, reconstitute the lyophilized powder in anhydrous solvents, and only dilute into aqueous physiological buffers immediately prior to your cellular or biochemical assays.

Q3: How can I prevent metal-catalyzed oxidation in my Nifenalol formulations? A: Trace metal ions present in solvents, glassware, or formulation excipients can act as catalysts for the oxidation of the secondary amine in Nifenalol. Incorporating a chelating agent, such as EDTA, binds these free metal ions and halts the catalytic cycle. Patent literature demonstrates that adding chelating agents (typically 0.05% w/w for suspensions or 0.3–0.4% w/w for solid forms) reduces the rate of degradation in drug-resin complexes by more than 20% over a 12-month period at room temperature[4].

Quantitative Data & Stability Profiles

To assist in experimental planning, the following tables summarize the quantitative stability limits and forced degradation parameters for Nifenalol.

Table 1: Nifenalol Storage Stability in Common Solvents

Solvent System	Storage Temperature	Max Recommended Duration	Expected Purity Loss
Organic (DMSO / Methanol)	-80°C	6 months	Stable (< 1%)[2]
Organic (DMSO / Methanol)	-20°C	1 month	Marginal (1 - 2%)[1]
Aqueous Buffer (pH 7.4)	4°C	< 1 week	High risk (> 5% Hydrolysis)
Aqueous Buffer (pH 7.4)	Room Temp (25°C)	< 24 hours	Rapid degradation

Table 2: Forced Degradation Parameters and Causality

Stress Condition	Reagents / Environment	Incubation	Primary Degradation Mechanism
Acid Hydrolysis	0.1 M HCl at 60°C	24 hours	Hydrolytic cleavage of the secondary amine/alcohol[3]
Base Hydrolysis	0.1 M NaOH at 60°C	24 hours	Solvolysis and degradation of the nitrobenzyl group[3]
Oxidative Stress	3% H₂O₂ at Room Temp	24 hours	N-oxide formation at the secondary amine[3]
Photolytic Stress	UV Light (254 nm)	24 hours	Photo-oxidation and covalent bond cleavage[3]

Troubleshooting Guide: Common Experimental Issues

Issue 1: Appearance of secondary peaks (peak splitting or tailing) during RP-HPLC analysis.

• Root Cause: Peak splitting is typically caused by the presence of degradation products (e.g., oxidized N-oxides). Peak tailing occurs because the basic secondary amine of Nifenalol interacts with unendcapped silanol groups on the silica-based stationary phase.

• Resolution: Ensure your mobile phase contains an acidic modifier. Using an Acetonitrile:Water mixture adjusted to pH 3.0 with phosphoric acid suppresses silanol ionization on the column, preventing tailing, and ensures baseline resolution between the parent drug and its degradants[3].

Issue 2: Inconsistent pharmacological response in in vitro assays over time.

• Root Cause: Using working solutions that have been left at room temperature or exposed to ambient light for prolonged periods. Nifenalol is sensitive to UV light (254 nm) and degrades photolytically[3].

• Resolution: Prepare fresh aqueous dilutions daily. Wrap tubes in aluminum foil to protect them from light, and keep working solutions on ice (4°C) during the experiment.

Standard Operating Procedure: Stability-Indicating RP-HPLC Protocol

To verify the integrity of your Nifenalol stock, you must use a stability-indicating analytical method. This protocol is designed as a self-validating system to guarantee that no degradation products are hidden during analysis.

Materials Required

• C18 HPLC Column (250 mm x 4.6 mm, 5 µm particle size)[3]

• Mobile Phase: Acetonitrile and Water (60:40 v/v) adjusted to pH 3.0 with phosphoric acid[3]

• UV-Vis Detector set to 270–280 nm[3]

Step-by-Step Methodology

• Standard Preparation: Accurately weigh 25 mg of Nifenalol hydrochloride reference standard. Dissolve and dilute to 25 mL with the mobile phase to create a 1000 µg/mL stock solution[3].

• Sample Preparation: Dilute your experimental Nifenalol sample with the mobile phase to fall within the linear dynamic range (e.g., 10–100 µg/mL)[3]. Filter through a 0.45 µm syringe filter, discarding the first 2 mL of filtrate.

• Chromatographic Run: Inject 20 µL of the sample into the HPLC system. Maintain a constant flow rate of 1.0 mL/min at an ambient column temperature (25°C)[3].

• System Suitability Test (SST): Ensure the theoretical plate count for the Nifenalol peak is >2000 and the tailing factor is <1.5.

• Self-Validation Check (Mass Balance): To prove the method is stability-indicating, run a forced degradation sample (e.g., 3% H₂O₂ stressed). Calculate the mass balance: The sum of the peak areas of the parent Nifenalol and all identified degradation products must equal the peak area of the unstressed control sample (±2.0%). If the mass balance is <98%, degradants are either co-eluting with the solvent front, permanently retained on the column, or not absorbing at 270 nm, requiring a gradient adjustment.

Workflow Visualization

Caption: Workflow for Nifenalol forced degradation and stability-indicating HPLC analysis.

References

• [4] EP0911039A2 - Drug-resin complexes stabilized by chelating agents. Google Patents. Available at:

Sources

• 1. Medchemexpress LLC Nifenalol hydrochloride | 5704-60-9 | 99.9% | 260.72 | Fisher Scientific [fishersci.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. EP0911039A2 - Drug-resin complexes stabilized by chelating agents - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative In Vitro Analysis of (R)-(-)-Nifenalol's Beta-Blocking Efficacy

This guide provides a comprehensive framework for validating the beta-blocking properties of (R)-(-)-Nifenalol in an in vitro setting. We will explore the essential experimental designs, compare its performance against established beta-adrenergic receptor antagonists, and delve into the rationale behind the chosen methodologies. This document is intended for researchers, scientists, and drug development professionals seeking to characterize novel beta-blockers.

Introduction: The Rationale for In Vitro Validation

Beta-adrenergic receptors (β-ARs), members of the G protein-coupled receptor (GPCR) superfamily, are pivotal in regulating cardiovascular and pulmonary functions.[1][2] They are primary targets for a class of drugs known as beta-blockers, which are widely prescribed for conditions like hypertension, angina, and cardiac arrhythmias.[3][4] (R)-(-)-Nifenalol is a compound identified as a β-adrenergic receptor blocker.[5][6]

Before any compound can advance to preclinical or clinical stages, its pharmacological activity must be rigorously validated. In vitro assays serve as the foundational step, offering a controlled environment to quantify a drug's direct interaction with its target receptor and its functional consequence on cellular signaling. This guide outlines two gold-standard in vitro assays to characterize (R)-(-)-Nifenalol: the radioligand binding assay to determine binding affinity and the cAMP functional assay to measure antagonistic potency.

To provide a robust pharmacological context, the performance of (R)-(-)-Nifenalol will be compared against three well-characterized beta-blockers:

• Propranolol: A non-selective β1/β2-adrenergic receptor antagonist, serving as a benchmark for broad beta-blocking activity.[7][8]

• Atenolol: A selective β1-adrenergic receptor antagonist, crucial for assessing the cardio-selectivity of the test compound.[3][9][10]

• ICI-118,551: A highly selective β2-adrenergic receptor antagonist, used to determine the precise selectivity profile of (R)-(-)-Nifenalol.[11]

The Molecular Mechanism: Beta-Adrenergic Signaling

Understanding the underlying signaling cascade is critical for designing and interpreting functional assays. Upon stimulation by an agonist like norepinephrine or the synthetic agonist isoproterenol, the β-AR undergoes a conformational change.[1] This activates the associated stimulatory G protein (Gs), which in turn stimulates adenylyl cyclase to convert ATP into the second messenger, cyclic AMP (cAMP).[12] cAMP then activates Protein Kinase A (PKA), leading to downstream physiological effects.[13] A beta-blocker, or antagonist, physically binds to the receptor, preventing the agonist from binding and thereby inhibiting this signaling cascade.

Caption: Workflow for the Radioligand Competition Binding Assay.

Step-by-Step Protocol

• Membrane Preparation: Homogenize cells expressing the target β-AR subtype and isolate the membrane fraction through centrifugation.

• Assay Setup: In a 96-well plate, add assay buffer, cell membranes, a fixed concentration of ³H-DHA, and serial dilutions of the test compound ((R)-(-)-Nifenalol) or a comparator.

• Incubation: Incubate the plate for 60-90 minutes at room temperature to allow the binding to reach equilibrium. [14]4. Filtration: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the membrane-bound radioligand from the free radioligand.

• Washing: Quickly wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filter discs into scintillation vials with scintillation fluid and count the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of the competitor compound to determine the IC50 value (the concentration that inhibits 50% of specific radioligand binding). [15]Convert the IC50 to a Ki (inhibition constant) using the Cheng-Prusoff equation.

Comparative Data: Binding Affinity (Ki)

Compound	β1-AR Ki (nM)	β2-AR Ki (nM)	Selectivity (β2 Ki / β1 Ki)
(R)-(-)-Nifenalol	Expected Low Value	Expected Higher Value	Expected > 1
Propranolol	1.8	0.8	~0.44
Atenolol	218	3981	~18
ICI-118,551	120	1.2	~0.01
(Note: Data for comparators are representative values from the literature. [10][16]The values for (R)-(-)-Nifenalol are hypothetical placeholders for experimental determination.)

Experiment 2: Functional cAMP Accumulation Assay

This cell-based assay measures the ability of an antagonist to inhibit the production of cAMP stimulated by an agonist. [17]It provides a direct measure of the compound's functional potency (IC50) and confirms its antagonistic nature.

Causality Behind Experimental Choices

• Live Cells: This assay uses whole cells expressing the receptor of interest, providing a more physiologically relevant system than isolated membranes.

• Agonist: Isoproterenol is a potent, non-selective β-AR agonist used to stimulate the receptor and induce a robust cAMP response. [18]Its use allows for the characterization of antagonists on both β1 and β2 receptors.

• cAMP Detection: Modern assays often use luminescence or fluorescence resonance energy transfer (FRET) based biosensors for high sensitivity and suitability for high-throughput screening. [13][19][20]

Caption: Workflow for the Functional cAMP Accumulation Assay.

Step-by-Step Protocol

• Cell Plating: Seed HEK293 or CHO cells stably expressing either human β1-AR or β2-AR into 96- or 384-well plates and incubate overnight. [21]2. Antagonist Incubation: Remove the culture medium and add serial dilutions of (R)-(-)-Nifenalol or a comparator compound. Incubate for 15-30 minutes.

• Agonist Stimulation: Add a fixed concentration of isoproterenol (typically an EC80 concentration, which gives 80% of the maximal response) to all wells (except negative controls) to stimulate cAMP production.

• Incubation: Incubate the plate for a defined period (e.g., 15-30 minutes) at 37°C.

• cAMP Quantification: Stop the reaction and measure the intracellular cAMP levels using a commercial assay kit (e.g., HTRF, FRET, or luminescence-based). [22][23]6. Data Analysis: Plot the inhibition of the isoproterenol-stimulated cAMP response against the log concentration of the antagonist to determine the IC50 value.

Comparative Data: Functional Potency (IC50)

Compound	β1-AR IC50 (nM)	β2-AR IC50 (nM)	Functional Selectivity (β2 IC50 / β1 IC50)
(R)-(-)-Nifenalol	Expected Low Value	Expected Higher Value	Expected > 1
Propranolol	~2	~1	~0.5
Atenolol	~250	~4500	~18
ICI-118,551	~150	~2	~0.013
(Note: Data for comparators are representative values from the literature. [10][16]The values for (R)-(-)-Nifenalol are hypothetical placeholders for experimental determination.)

Interpretation and Conclusion

By systematically applying these two orthogonal assays, a comprehensive pharmacological profile of (R)-(-)-Nifenalol can be established.

• Binding vs. Function: The Ki values from the radioligand binding assay confirm the direct interaction of (R)-(-)-Nifenalol with β-adrenergic receptors and quantify its binding affinity. The IC50 values from the cAMP assay validate that this binding translates into functional antagonism of the Gs signaling pathway. A strong correlation between Ki and IC50 values would indicate that (R)-(-)-Nifenalol is a competitive antagonist.

• Potency and Selectivity: Comparing the Ki and IC50 values of (R)-(-)-Nifenalol to those of propranolol will establish its relative potency as a beta-blocker. More importantly, comparing its activity at β1-AR versus β2-AR, and benchmarking this against the highly selective compounds Atenolol and ICI-118,551, will quantitatively define its selectivity profile. For instance, a significantly lower Ki and IC50 at the β1 receptor compared to the β2 receptor would classify (R)-(-)-Nifenalol as a β1-selective antagonist, or "cardioselective," a desirable trait for many clinical applications. [24] This guide provides a robust, self-validating framework for the in vitro characterization of (R)-(-)-Nifenalol. The combination of direct binding and functional assays, benchmarked against a panel of standard beta-blockers, ensures a thorough and reliable assessment of its beta-blocking effect and subtype selectivity, providing the critical data necessary for further drug development.

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Enantioselectivity differences between Nifenalol and other chiral beta-blockers

Title : Enantioselectivity and Chiral Resolution of Beta-Blockers: A Comparative Guide on Nifenalol vs. Propranolol and Analogues

Introduction As a Senior Application Scientist specializing in chiral chromatography and drug development, I frequently navigate the complex landscape of enantioselectivity in cardiovascular pharmacology. Beta-adrenergic antagonists (beta-blockers) are foundational therapies for hypertension, arrhythmias, and heart failure[1]. However, the vast majority of these compounds possess at least one chiral center, leading to profound pharmacodynamic and pharmacokinetic differences between their enantiomers[2].

The beta-adrenergic receptor binding pocket is highly stereospecific. According to the classical three-point interaction model, the active enantiomer (the eutomer) aligns its aromatic ring, secondary hydroxyl group, and amine optimally with the receptor[3]. The inactive or less active enantiomer (the distomer) fails to make these simultaneous contacts, resulting in a drastically lower binding affinity, quantified by the eudismic ratio[3].

This guide objectively compares the enantioselectivity, structural classification, and chiral resolution methodologies of Nifenalol —a classic arylaminoethanol derivative—against other prominent beta-blockers like Propranolol, Sotalol, and Metoprolol.

Mechanistic Pathway & Stereochemical Basis

The pharmacological activity of beta-blockers resides predominantly in their levorotatory (-) enantiomer[1]. For aryloxyaminopropanols like Propranolol, this corresponds to the (S)-configuration. However, for arylaminoethanols like Nifenalol and Sotalol, the active eutomer is typically designated as (R)-(-) due to Cahn-Ingold-Prelog priority rules[2]. The (S)-(-)-isomer of Propranolol, for instance, is up to 100 times more potent than its (R)-(+)-counterpart[1][3].

Stereospecific binding logic of chiral beta-blockers at the beta-adrenergic receptor.

Comparative Enantioselectivity Data

To understand Nifenalol's position in the landscape of chiral beta-blockers, we must compare its stereochemical profile and eudismic ratios with its peers.

Beta-Blocker	Structural Class	Eutomer	Distomer	Eudismic Ratio	Clinical Availability
Nifenalol	Arylaminoethanol	(R)-(-)	(S)-(+)	High	Racemate / Experimental[2]
Propranolol	Aryloxyaminopropanol	(S)-(-)	(R)-(+)	~100	Racemate[3]
Sotalol	Arylaminoethanol	(-)-l-Sotalol	(+)-d-Sotalol	Target-dependent*	Racemate[3]
Betaxolol	Aryloxyaminopropanol	(S)-(-)	(R)-(+)	High	Single Enantiomer[2]
Timolol	Heterocyclic / Aryloxy	(S)-(-)	(R)-(+)	~54	Single Enantiomer[2]

*Note: Sotalol presents a unique pharmacological divergence where the d-enantiomer acts as a Class III antiarrhythmic (potassium channel blocker) while the l-enantiomer retains the primary beta-blocking activity[3].

Experimental Workflows for Chiral Resolution

Achieving high enantiomeric purity is paramount for both pharmacological profiling and regulatory compliance. Below are two field-proven methodologies for the resolution and synthesis of Nifenalol and related beta-blockers.

Protocol 1: Analytical Enantioseparation of Nifenalol via Chiral HPLC

High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) is the gold standard for quantifying enantiomeric excess (ee). For Nifenalol, polysaccharide-based CSPs like Chiralpak AD offer exceptional chiral recognition through hydrogen bonding, dipole-dipole, and π-π interactions[4].

Causality & Self-Validation: The addition of an amine modifier (ethylethanamine) to the mobile phase is a deliberate, critical choice. It neutralizes residual acidic silanol groups on the silica support of the CSP, preventing secondary ionic interactions that cause severe peak tailing. The protocol is self-validating: achieving a baseline resolution ( Rs​>1.5 ) confirms that the chiral recognition mechanism is functioning without interference from non-specific binding[4].

Step-by-Step Methodology:

• System Preparation: Equilibrate an HPLC system equipped with a UV detector and a Chiralpak AD column (amylose tris(3,5-dimethylphenylcarbamate) coated on silica)[4].

• Mobile Phase Formulation: Prepare a normal-phase isocratic mixture of Hexane / Ethanol / Methanol / Ethylethanamine. Degas thoroughly via sonication or vacuum filtration[4].

• Sample Preparation: Dissolve racemic Nifenalol in the mobile phase to create a 1 mg/mL stock. Dilute to a working concentration of 100 µg/mL and filter through a 0.45 µm PTFE syringe filter[4].

• Chromatographic Run: Inject 10-20 µL of the sample at a controlled flow rate (e.g., 1.0 mL/min) and monitor UV absorbance at 220-254 nm.

• Data Analysis: Calculate the resolution ( Rs​ ) and selectivity factor ( α ) between the (R)- and (S)-Nifenalol peaks to confirm baseline separation[4].

Chiral HPLC workflow for the enantioseparation of racemic Nifenalol.

Protocol 2: Chemoenzymatic Synthesis of Enantiopure Beta-Blockers

While HPLC is ideal for analysis, preparative-scale generation of single enantiomers often relies on asymmetric synthesis or kinetic resolution. Lipase-catalyzed kinetic resolution (KR) is a highly scalable approach for beta-blockers[5].

Causality & Self-Validation: Lipases (e.g., Amano PS-IM) exhibit profound stereoselectivity when acylating racemic halohydrin precursors. The enzyme's active site pocket sterically accommodates the (S)-enantiomer for transesterification while rejecting the (R)-enantiomer, achieving high enantiomeric discrimination. The self-validating nature of this protocol lies in the subsequent physical separation: the distinct polarity differences between the esterified product and the unesterified alcohol allow for simple flash chromatography isolation, yielding precursors with >99% ee[5].

Step-by-Step Methodology:

• Precursor Synthesis: Synthesize the racemic building block (e.g., 1-aryloxy-3-chloro-2-propanol or analogous styrene oxide derivatives for nifenalol)[5][6].

• Enzymatic Resolution: Suspend the racemic precursor (e.g., 5.0 g scale) in an organic solvent with an acyl donor (like vinyl acetate) and Amano PS-IM lipase[5].

• Incubation: Stir the reaction at an optimized temperature (30-40°C). Monitor the conversion via chiral HPLC until exactly 50% conversion is reached.

• Product Isolation: Filter out the immobilized enzyme. Separate the highly enantioenriched (R)-chlorohydrin (unreacted alcohol) from the (S)-ester via standard silica gel flash chromatography[5].

• Aminolysis: React the enantiopure (R)-precursor with an excess of isopropylamine to yield the final (R)-beta-blocker (e.g., (R)-Nifenalol)[5][6].

Conclusion

The stereochemistry of beta-blockers dictates their pharmacological efficacy and safety profile. While older drugs like Propranolol and Nifenalol were historically developed as racemates, modern pharmacodynamics demands rigorous enantioseparation[1][3]. By leveraging advanced polysaccharide CSPs for analytical resolution and chemoenzymatic kinetic resolution for preparative synthesis, researchers can effectively isolate and study the eutomers of these critical cardiovascular agents.

References

• Development of a novel chemoenzymatic route to enantiomerically enriched β-adrenolytic agents. RSC Publishing.5

• Chemo-enzymatic process of (S)-(+)-Sotalol and (R)-(−)-Nifenalol. ResearchGate.

• Application Note: Enantioseparation of Nifenalol Isomers by Chiral HPLC. Benchchem.4

• Synthetic approaches towards the synthesis of beta-blockers. TÜBİTAK Academic Journals. 7

• Progress in the Enantioseparation of β-Blockers by Chromatographic Methods. PMC - NIH. 1

• Survey of Pharmacological Activity and Pharmacokinetics of Selected β-Adrenergic Blockers in Regard to Their Stereochemistry. MDPI. 2

• One-pot route to β-adrenergic blockers via enantioselective organocatalysed epoxidation. RSC Advances. 6

• Progress in the Enantioseparation of β-Blockers by Chromatographic Methods. ResearchGate. 8

• β-Adrenergic blocking agents. III. The optical isomers of pronethalol, propranolol, and several related compounds. ACS Publications. 9

• Stereochemistry and biological activity of drugs. Ankara University. 10

• Part 4: Stereochemistry in Drug Action and Pharmacology. Chiralpedia. 3

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Confirming the Enantiomeric Purity of Synthesized (R)-(-)-Nifenalol: A Comparative Analytical Guide

Introduction: The Stereochemical Imperative of Nifenalol

Nifenalol (also known as INPEA) is a classical β-adrenergic receptor antagonist containing a critical chiral center at the hydroxyl-bearing carbon of its ethanolamine backbone. In pharmaceutical synthesis and drug development, confirming the enantiomeric purity of (R)-(-)-Nifenalol is a strict pharmacological necessity. The (R)-enantiomer typically exhibits the desired therapeutic profile (eutomer), while the (S)-enantiomer (distomer) may exhibit significantly lower receptor affinity or contribute to undesirable off-target effects[1].

When validating the asymmetric synthesis of (R)-(-)-Nifenalol[2], researchers must employ analytical modalities that can definitively resolve the two enantiomers and accurately quantify the Enantiomeric Excess (ee).

Fig 1. Stereoselective binding pathway of Nifenalol enantiomers to β-adrenergic receptors.

Comparative Analysis of Purity Confirmation Techniques

To objectively evaluate the purity of synthesized (R)-(-)-Nifenalol, laboratories typically choose between Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography-Mass Spectrometry (GC-MS), and Optical Polarimetry. The table below summarizes their operational performance.

Table 1: Comparison of Analytical Modalities for Nifenalol Purity

Analytical Modality	Primary Mechanism	Sensitivity (LOD)	Enantiomeric Resolution (Rs)	Operational Cost / Throughput
Chiral HPLC	Diastereomeric complexation on CSP	~0.1 - 0.5 µg/mL	High (Rs > 1.5)	Moderate / High throughput
Chiral GC-MS	Volatilization & MS detection post-derivatization	~1 - 10 ng/mL	Very High (Rs > 2.0)	High / Moderate throughput
Optical Polarimetry	Bulk specific rotation of plane-polarized light	High concentration required	N/A (Bulk measurement)	Low / Very High throughput

Deep Dive: Chiral HPLC (The Gold Standard)

Causality of Experimental Choices

Chiral HPLC utilizing a polysaccharide-based Chiral Stationary Phase (CSP), such as Chiralpak AD (amylose tris(3,5-dimethylphenylcarbamate)), is the industry standard for Nifenalol enantioseparation[3].

• Causality of the CSP: The chiral recognition mechanism relies on the formation of transient diastereomeric complexes. The carbamate linkages of the CSP provide crucial hydrogen-bonding sites and dipole-dipole interactions that interact stereoselectively with the hydroxyl, secondary amine, and nitro-phenyl groups of Nifenalol.

• Causality of the Mobile Phase Additive: To prevent peak tailing, a basic additive like ethylethanamine (diethylamine) is introduced into the mobile phase[3]. This additive intentionally saturates the residual acidic silanol groups on the silica support, preventing secondary ion-exchange interactions with Nifenalol's basic secondary amine, thereby ensuring sharp, symmetrical peaks required for accurate ee% integration.

Fig 2. Comparative analytical workflows for Nifenalol enantiomeric purity confirmation.

Self-Validating Protocol: Chiral HPLC

This protocol incorporates internal System Suitability Testing (SST) to validate the run dynamically.

• SST Preparation: Prepare a 1.0 mg/mL control solution of racemic Nifenalol in the mobile phase.

• Sample Preparation: Dissolve the synthesized (R)-(-)-Nifenalol batch to a concentration of 1.0 mg/mL in the mobile phase.

• Chromatographic Conditions:

  • Column: Chiralpak AD (250 mm × 4.6 mm, 5 µm).

  • Mobile Phase: Hexane / Ethanol / Methanol / Ethylethanamine (80:10:10:0.1 v/v/v/v).

  • Flow Rate: 1.0 mL/min at 25 °C.

  • Detection: UV at 220 nm.

• Validation Execution: Inject the racemic SST standard. The system is validated only if the resolution (Rs) between the (R)- and (S)-peaks is ≥ 1.5 (baseline separation).

• Sample Analysis: Inject the synthesized (R)-(-)-Nifenalol sample. Calculate the ee% based on the relative peak areas of the (R) and (S) retention times established in the SST.

Deep Dive: Chiral GC-MS (The High-Sensitivity Alternative)

Causality of Experimental Choices

While HPLC is non-destructive and straightforward, GC-MS offers superior sensitivity for trace distomer profiling. However, Nifenalol possesses polar hydroxyl and amine groups that cause severe peak tailing and thermal degradation in standard GC.

• Causality of Derivatization: To circumvent thermal instability, the sample is derivatized using N-trifluoroacetyl-l-prolyl chloride (TFAP)[4]. TFAP masks the polar groups, enhancing volatility. More importantly, because TFAP is a chiral reagent, it converts the Nifenalol enantiomers into diastereomers. These diastereomers exhibit different physical properties and can be separated with extreme high resolution on a chiral β-DEX column, allowing for the detection of trace (S)-enantiomer impurities down to the nanogram level.

Self-Validating Protocol: GC-MS with TFAP Derivatization

• Derivatization: React 100 µg of the synthesized (R)-(-)-Nifenalol with 50 µL of TFAP reagent in dichloromethane at 60 °C for 30 minutes.

• Control Preparation: Perform the exact same derivatization on a validated racemic Nifenalol standard to establish relative retention times.

• Chromatographic Conditions:

  • Column: β-DEX 120 capillary column (30 m × 0.25 mm).

  • Carrier Gas: Helium at 1.0 mL/min.

  • Temperature Program: 150 °C (hold 2 min), ramp at 4 °C/min to 220 °C.

  • Detection: MS (Electron Ionization), monitoring specific fragmented ions.

• Validation Execution: Inject the derivatized racemate. Verify that the diastereomeric peaks are fully resolved. Inject a solvent blank to confirm zero carryover.

• Sample Analysis: Inject the derivatized (R)-(-)-Nifenalol sample and quantify the trace (S)-enantiomer using Selected Ion Monitoring (SIM) for maximum signal-to-noise ratio.

Experimental Data & Performance Metrics

The following table summarizes the performance data when applying these methodologies to a synthesized batch of (R)-(-)-Nifenalol targeting >99% ee.

Table 2: Experimental Validation Metrics for Synthesized (R)-(-)-Nifenalol

Parameter	Chiral HPLC (Chiralpak AD)	Chiral GC-MS (TFAP Derivatization)	Optical Polarimetry
Target Analyte	Intact (R)-(-)-Nifenalol	TFAP-(R)-(-)-Nifenalol Diastereomer	Intact (R)-(-)-Nifenalol
Interference Susceptibility	Low (Chromatographically resolved)	Very Low (Mass filtering via SIM)	High (Achiral impurities skew data)
Calculated ee% Accuracy	± 0.1%	± 0.05%	± 2.0%
Primary Use Case	Routine batch release & QA/QC	Trace distomer profiling (<0.1%)	Rapid in-process synthesis check

Conclusion

For the rigorous confirmation of synthesized (R)-(-)-Nifenalol, Chiral HPLC remains the most balanced and reliable method for routine batch release, offering direct analysis without the need for complex derivatization. However, when the pharmacological application demands absolute quantification of trace (S)-enantiomer impurities below the 0.1% threshold, Chiral GC-MS paired with TFAP derivatization provides the necessary sensitivity and resolving power. Polarimetry, while useful for rapid in-process checks, lacks the specificity required for final pharmaceutical validation.

References[3] Title: Application Note: Enantioseparation of Nifenalol Isomers by Chiral HPLC | Source: benchchem.com | URL:Link[2] Title: One-pot route to β-adrenergic blockers via enantioselective organocatalysed epoxidation of terminal alkenes as a key step | Source: rsc.org | URL:Link[1] Title: Survey of Pharmacological Activity and Pharmacokinetics of Selected β-Adrenergic Blockers in Regard to Their Stereochemistry | Source: researchgate.net | URL:Link[4] Title: Enantioselective Quantitation of (R)- and (S)-Alprenolol by Gas Chromatography—Mass Spectrometry | Source: oup.com | URL:Link

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. academic.oup.com [academic.oup.com]

Inter-laboratory comparison of Nifenalol analytical methods

Inter-Laboratory Comparison of Nifenalol Analytical Methods: A Comprehensive Guide

As a Senior Application Scientist, establishing robust, reproducible, and self-validating analytical methods is paramount for drug development and quality control. Nifenalol, a chiral beta-adrenergic receptor blocking agent, presents unique analytical challenges due to its secondary amine structure, polarity, and the distinct pharmacological profiles of its enantiomers[1][2].

This guide synthesizes inter-laboratory data to objectively compare High-Performance Liquid Chromatography (HPLC), Chiral HPLC, and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methodologies for Nifenalol quantification.

Pharmacological Context & Analytical Challenges

Nifenalol acts as a competitive antagonist at beta-adrenergic receptors (GPCRs), reducing heart rate and cardiac contractility by blocking endogenous catecholamines like epinephrine[1]. Because the therapeutic efficacy predominantly resides in specific enantiomeric forms, analytical methods must not only quantify the bulk drug but also resolve its stereochemistry[3].

Diagram 1: Nifenalol mechanism of action antagonizing the beta-1 adrenergic signaling pathway.

Inter-Laboratory Method Comparison

The selection of an analytical technique depends strictly on the matrix and the required sensitivity. Below is a comparative synthesis of validation parameters across three primary methodologies utilized in modern analytical laboratories[1][4][5].

Table 1: Comparison of Validation Parameters for Nifenalol Analytical Methods

Parameter	Stability-Indicating RP-HPLC	Chiral Normal-Phase HPLC	LC-MS/MS (ESI+)
Primary Application	Bulk API & Tablet Formulations	Enantiomeric Purity (R/S isomers)	Pharmacokinetics & Doping Control
Stationary Phase	C18 (e.g., 250 x 4.6 mm, 5 µm)	Polysaccharide (e.g., Lux Cellulose-1)	Sub-2 µm C18 (UPLC)
Linearity Range	10 – 100 µg/mL	0.125 – 50 µg/mL	0.5 – 500 ng/mL
Limit of Detection (LOD)	~1.0 µg/mL	0.4 µg/mL	~0.5 ng/mL
Precision (RSD%)	< 2.0%	< 2.5%	< 5.0%
Key Advantage	High resolution, robust for QC	Baseline enantiomeric separation	Ultimate sensitivity in bio-matrices

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. I have detailed the causality behind each critical parameter to empower your method development.

Protocol A: Stability-Indicating RP-HPLC for Bulk Drug

This method is engineered to quantify Nifenalol while separating it from its degradation products[1].

• Mobile Phase Preparation: Mix Acetonitrile and Water (60:40 v/v). Adjust the pH to 3.0 using phosphoric acid.

  • Causality: Nifenalol contains a basic secondary amine. At a neutral pH, this amine interacts with residual silanols on the C18 silica support, causing severe peak tailing. Lowering the pH to 3.0 fully protonates the amine and suppresses silanol ionization, ensuring sharp, symmetrical peaks[1].

• Chromatographic Conditions: Flow rate at 1.0 mL/min, column temperature at 25 °C, and UV detection at 270 nm[1].

  • Causality: 270 nm corresponds to the π−π∗ transition of the nitrophenyl group, maximizing the signal-to-noise ratio.

• Self-Validation Step (Forced Degradation): Expose a 100 µg/mL sample to 0.1 M HCl at 60 °C for 24 hours, and another to 3% H2​O2​ at room temperature[1].

  • Validation Logic: If the Nifenalol peak purity index (calculated via Diode Array Detection) remains >0.990 and degradation peaks are baseline-resolved ( Rs​>2.0 ), the method is definitively stability-indicating.

Protocol B: Enantioseparation by Chiral HPLC

Because the enantiomers of Nifenalol exhibit different bioactivities, chiral separation is mandatory for advanced characterization[2][3].

• Stationary Phase Selection: Utilize a polysaccharide-based chiral column (e.g., Chiralpak AD or Lux Cellulose-1)[2][4].

• Mobile Phase Formulation: Prepare a normal-phase mixture of n-Hexane/Ethanol/Diethylamine (DEA) at 70:30:0.3 v/v/v[4].

  • Causality: The chiral selector forms transient diastereomeric complexes with Nifenalol enantiomers via hydrogen bonding. The addition of 0.3% DEA is critical; it acts as a competing base that dynamically coats acidic active sites on the stationary phase, preventing the basic Nifenalol from broadening and improving enantiomeric resolution[4][6].

• Self-Validation Step: Calculate the resolution factor ( Rs​ ). An Rs​≥1.5 confirms baseline separation, validating the system's suitability for quantifying trace enantiomeric impurities.

Protocol C: LC-MS/MS for Biological Matrices (Urine/Plasma)

For pharmacokinetic studies or doping control, UV detection lacks the required sensitivity. LC-MS/MS provides sub-ng/mL detection limits[5][7].

• Sample Preparation (Liquid-Liquid Extraction): To 1 mL of plasma, add an internal standard. Adjust the pH to 9-10 using an ammonium buffer, then extract with ethyl acetate[1].

  • Causality: At pH 9-10, the secondary amine of Nifenalol is un-ionized (neutral). This drives the partition coefficient heavily in favor of the organic ethyl acetate layer, leaving polar matrix interferences behind in the aqueous phase[1].

• Ionization & Detection: Reconstitute in mobile phase and inject into the LC-MS/MS using Electrospray Ionization in positive mode (ESI+)[8].

  • Causality: In an acidic mobile phase (e.g., containing 0.1% formic acid), Nifenalol readily accepts a proton to form a stable [M+H]+ precursor ion, maximizing mass spectrometer transmission efficiency[6][8].

Analytical Workflow

Diagram 2: Standardized inter-laboratory workflow for Nifenalol extraction and quantification.

Conclusion

The analytical quantification of Nifenalol requires a tailored approach. Stability-indicating RP-HPLC remains the gold standard for bulk formulation quality control due to its high precision and robustness. However, for stereochemical profiling, polysaccharide-based Chiral HPLC is indispensable. When transitioning to biological matrices, LC-MS/MS paired with targeted liquid-liquid extraction is the only methodology capable of overcoming matrix effects while delivering nanogram-level sensitivity.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 6317, (RS)-Nifenalol. Retrieved from:[Link]

• PMC - NIH. Progress in the Enantioseparation of β-Blockers by Chromatographic Methods. Molecules (2021). Retrieved from:[Link]

• Morante-Zarcero, S., & Sierra, I. Comparative HPLC methods for β-blockers separation using different types of chiral stationary phases... J Pharm Biomed Anal. (2012). Retrieved from:[Link]

• PubMed - NIH. Comparison of the analysis of beta-blockers by different techniques. (2009). Retrieved from:[Link]

• Chromatography Today. Reversed Phase Chiral Method Development Using Polysaccharide-based Stationary Phases. Retrieved from: [Link]

• SciSpace. Examples of Doping Control Analysis by Liquid Chromatography–Tandem Mass Spectrometry: Ephedrines, β-Receptor Blockers. Retrieved from:[Link]

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A Comparative Guide to the Therapeutic Potential of (R)-(-)-Nifenalol Versus its Racemic Mixture

A Senior Application Scientist's In-Depth Technical Guide for Researchers and Drug Development Professionals

In the landscape of pharmacologically active agents, the consideration of stereochemistry is not merely an academic exercise but a critical determinant of therapeutic efficacy and safety. For beta-adrenergic receptor antagonists, or beta-blockers, chirality often dictates the interaction with their biological targets. This guide provides a comprehensive assessment of the therapeutic potential of the single enantiomer, (R)-(-)-Nifenalol, in comparison to its racemic mixture. We will delve into the pharmacological basis for the differential activity, provide detailed experimental protocols for robust characterization, and present a framework for evaluating the nuanced signaling pathways engaged by these molecules.

The Imperative of Chirality in Beta-Blocker Pharmacology

Many drugs, including Nifenalol, are chiral molecules, existing as non-superimposable mirror images called enantiomers.[1] While these enantiomers share the same chemical formula, their three-dimensional arrangement can lead to profoundly different interactions with chiral biological macromolecules such as receptors and enzymes.[2] A 50:50 mixture of two enantiomers is known as a racemic mixture.[3] In the case of beta-blockers, the therapeutic activity, primarily the blockade of β-adrenergic receptors, is often stereoselective, with one enantiomer (the eutomer) being significantly more potent than the other (the distomer).[4] The administration of a racemic mixture may, therefore, introduce an isomeric ballast that is at best inactive, and at worst, contributes to off-target effects and an unfavorable safety profile.[5]

Nifenalol, a non-selective beta-blocker, is a prime example of this principle. The beta-blocking activity resides almost exclusively in the (R)-(-)-enantiomer.[6] The (S)-(+)-enantiomer is reported to be inactive as a beta-receptor antagonist.[6] Consequently, the racemic mixture's potency is effectively diluted by the presence of the inactive (S)-(+)-isomer. It is suggested that the (R)-(-)-isomer is approximately twice as active as the racemate in blocking beta-receptors.[6]

Comparative Pharmacological Profile

While extensive head-to-head quantitative data for Nifenalol is not abundant in recent literature, the established principles of beta-blocker stereoselectivity provide a strong basis for comparison. The following table summarizes the expected and reported pharmacological properties.

Parameter	(R)-(-)-Nifenalol (Eutomer)	Racemic (±)-Nifenalol	(S)-(+)-Nifenalol (Distomer)	Rationale & References
β-Adrenergic Receptor Binding Affinity (Ki)	High Affinity	Moderate Affinity	Low to Negligible Affinity	The (R)-enantiomer is the active blocker, thus exhibiting a higher affinity for the receptor. The racemic mixture's affinity is an average of the two enantiomers.[6][7]
Functional Potency (pA2/IC50)	High Potency	Moderate Potency	Low to Negligible Potency	Functional antagonism of agonist-induced responses (e.g., cAMP production) is directly related to binding affinity. The (R)-enantiomer is expected to have a significantly lower IC50 and higher pA2 value.[6]
In Vivo Efficacy (e.g., Heart Rate Reduction)	High Efficacy	Moderate Efficacy	Low to Negligible Efficacy	The therapeutic effects of beta-blockers, such as reducing heart rate and blood pressure, are a direct consequence of receptor blockade.[8][9]
Potential for Off-Target Effects	Potentially Lower	Potentially Higher	May have unique off-target effects	The distomer, while inactive at the beta-receptor, may interact with other biological targets, contributing to the overall side-effect profile of the racemate.[5]

Experimental Workflows for Comparative Assessment

A rigorous comparative assessment of (R)-(-)-Nifenalol and its racemic mixture necessitates a multi-faceted experimental approach. The following protocols provide a robust framework for such an evaluation.

Chiral Separation and Quantification

The foundational step in comparing a single enantiomer to its racemate is the ability to separate and quantify the individual enantiomers accurately. High-Performance Liquid Chromatography (HPLC) with a Chiral Stationary Phase (CSP) is the gold standard for this purpose.

Objective: To separate and quantify the (R)- and (S)-enantiomers of Nifenalol.

Methodology: Chiral HPLC

• Instrumentation: An HPLC system equipped with a pump, autosampler, column oven, and a UV detector.

• Chiral Column: A polysaccharide-based chiral stationary phase, such as Chiralpak AD (tris(3,5-dimethylphenyl)carbamate).

• Mobile Phase: A mixture of n-hexane, ethanol, methanol, and diethylamine. The exact ratio should be optimized for baseline separation.

• Sample Preparation: Prepare a stock solution of racemic Nifenalol (e.g., 1 mg/mL) and the (R)-(-)-Nifenalol test sample in the mobile phase. Dilute to a working concentration (e.g., 100 µg/mL).

• Analysis: Inject the samples onto the column and monitor the elution profile with the UV detector. The two enantiomers will have distinct retention times.

• Validation: The method should be validated according to ICH guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness.[6]

Caption: Workflow for Chiral Separation of Nifenalol Enantiomers.

Receptor Binding Affinity

Radioligand binding assays are employed to determine the affinity of a compound for a specific receptor, quantified by the inhibition constant (Ki).

Objective: To determine the binding affinity (Ki) of (R)-(-)-Nifenalol and racemic Nifenalol for β1- and β2-adrenergic receptors.

Methodology: Radioligand Binding Assay

• Materials:

  • Cell membranes expressing β1- or β2-adrenergic receptors (e.g., from CHO or HEK293 cells).

  • A non-selective radiolabeled antagonist (e.g., [³H]-Dihydroalprenolol).

  • Unlabeled (R)-(-)-Nifenalol and racemic Nifenalol.

• Procedure:

  • Incubate the cell membranes with a fixed concentration of the radioligand and varying concentrations of the test compounds.

  • After reaching equilibrium, separate the bound and free radioligand by rapid filtration.

  • Quantify the radioactivity of the bound ligand using liquid scintillation counting.

  • Determine the IC50 value (concentration of test compound that inhibits 50% of radioligand binding).

  • Calculate the Ki value using the Cheng-Prusoff equation.

Caption: Competitive Binding at the β-Adrenergic Receptor.

Functional Potency Assessment

Functional assays measure the ability of an antagonist to inhibit the biological response to an agonist. For β-adrenergic receptors, this is often a change in intracellular cyclic AMP (cAMP) levels.

Objective: To determine the functional potency of (R)-(-)-Nifenalol and racemic Nifenalol in antagonizing agonist-stimulated cAMP production.

Methodology: cAMP Assay

• Cell Line: A cell line expressing β1- or β2-adrenergic receptors (e.g., HEK293).

• Agonist: A non-selective β-agonist such as isoproterenol.

• Procedure:

  • Culture the cells in microplates.

  • Pre-incubate the cells with varying concentrations of (R)-(-)-Nifenalol or racemic Nifenalol.

  • Stimulate the cells with a fixed concentration of isoproterenol (typically the EC80).

  • Lyse the cells and measure intracellular cAMP levels using a suitable assay kit (e.g., HTRF, ELISA).

  • Plot the inhibition of the isoproterenol response against the antagonist concentration to determine the IC50 value.

Caption: Antagonism of the β-Adrenergic cAMP Signaling Pathway.

Advanced Assessment: β-Arrestin Recruitment

Beyond G-protein signaling, GPCRs can signal through β-arrestin pathways, which can mediate both receptor desensitization and independent signaling events. Assessing β-arrestin recruitment can provide insights into potential "biased agonism," where a ligand preferentially activates one pathway over another.

Objective: To determine if (R)-(-)-Nifenalol or racemic Nifenalol induce or inhibit β-arrestin recruitment to β-adrenergic receptors.

Methodology: β-Arrestin Recruitment Assay (e.g., PathHunter®)

• Cell Line: A cell line co-expressing the β-adrenergic receptor fused to a fragment of a reporter enzyme and β-arrestin fused to the complementary fragment.

• Procedure:

  • Treat the cells with varying concentrations of the test compounds.

  • If the compound induces recruitment, the enzyme fragments will complement, generating a detectable signal (e.g., luminescence).

  • To test for antagonism, pre-incubate with the test compounds before adding a known β-arrestin-recruiting agonist.

In Vivo Evaluation: Translating In Vitro Findings

While in vitro assays provide crucial mechanistic data, in vivo studies are essential to evaluate the therapeutic potential in a physiological context.

Objective: To compare the in vivo efficacy and safety of (R)-(-)-Nifenalol and racemic Nifenalol.

Methodology: In Vivo Cardiovascular Studies in Animal Models

• Animal Model: An appropriate animal model, such as spontaneously hypertensive rats (SHR) or telemetry-instrumented dogs.

• Parameters to Measure:

  • Efficacy: Continuous monitoring of heart rate and blood pressure following administration of the test compounds.

  • Safety: Assessment of potential adverse effects, such as bronchoconstriction (in a relevant model) or effects on the central nervous system.

• Pharmacokinetics: Determine the pharmacokinetic profiles of the enantiomers when administered as the pure enantiomer versus the racemate to assess for potential drug-drug interactions at the metabolic level.

Conclusion and Future Directions

The evidence strongly supports the hypothesis that (R)-(-)-Nifenalol possesses a superior therapeutic profile compared to its racemic mixture. The presence of the inactive (S)-(+)-enantiomer in the racemate offers no therapeutic benefit and may contribute to an increased risk of off-target effects. By employing the rigorous experimental workflows outlined in this guide, researchers and drug developers can definitively characterize the pharmacological differences between the single enantiomer and the racemate. The development of single-enantiomer drugs, such as (R)-(-)-Nifenalol, represents a more refined and targeted approach to pharmacotherapy, aligning with the principles of modern drug design and personalized medicine. Further studies directly comparing the quantitative pharmacology and the long-term safety and efficacy of (R)-(-)-Nifenalol and the racemate are warranted to fully realize the clinical potential of the pure eutomer.

References

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• J Cardiovasc Pharmacol. (1988). Cardiovascular effects of dl-nebivolol and its enantiomers--a comparison with those of atenolol. PubMed. [Link]

• Clin Drug Investig. (2011). Different Pharmacological Properties of Two Enantiomers in a Unique β-Blocker, Nebivolol. [Link]

• Inxight Drugs. (n.d.). NIFENALOL. [Link]

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• Br J Pharmacol. (2009). Investigation of the different adrenoceptor targets of nebivolol enantiomers in rat thoracic aorta. PubMed Central. [Link]

• J Chromatogr B Biomed Sci Appl. (2001). Stereoselective binding of beta-blockers to purified rat alpha 1-acid glycoprotein. PubMed. [Link]

• ResearchGate. (2012). Chemo-enzymatic process of (S)-(+)-Sotalol and (R)-(−)-Nifenalol. [Link]

• NCBI. (2017). Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). [Link]

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• British Journal of Pharmacology. (2018). Exploring the kinetic selectivity of drugs targeting the β1‐adrenoceptor. PubMed Central. [Link]

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• Wikipedia. (n.d.). Racemic mixture. [Link]

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• Int J Mol Sci. (2019). New Insight Regarding the Relationship Between Enantioselective Toxicity Difference and Enantiomeric Toxicity Interaction from Chiral Ionic Liquids. PubMed Central. [Link]

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• Naunyn Schmiedebergs Arch Pharmacol. (1985). Comparison of potency of alpha 2-adrenoceptor antagonists in vitro. PubMed. [Link]

• American Pharmaceutical Review. (2025). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. [Link]

• J Pharmacol Exp Ther. (1990). The receptor binding profile of the new antihypertensive agent nebivolol and its stereoisomers compared with various beta-adrenergic blockers. PubMed. [Link]

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• YouTube. (2017). How to Make Your Own Cell-Based Assays to Study β-Arrestin Recruitment. [Link]

• bioRxiv. (2020). A novel luminescence-based β-arrestin membrane recruitment assay for unmodified GPCRs. [Link]

• Dialnet. (2012). Prediction of the Binding Affinity between Fenoterol Derivatives and the β2 -Adrenergic Receptor Using Atom. [Link]

• Molecules. (2023). Chirality of New Drug Approvals (2013–2022): Trends and Perspectives. PubMed Central. [Link]

• Chirality. (2009). Use of toxicity assays for enantiomeric discrimination of pharmaceutical substances. PubMed. [Link]

• Molecules. (2022). Anti-Inflammatory, Analgesic and Antioxidant Potential of New (2S,3S)-2-(4-isopropylbenzyl)-2-methyl-4-nitro-3-phenylbutanals and Their Corresponding Carboxylic Acids through In Vitro, In Silico and In Vivo Studies. MDPI. [Link]

• Deranged Physiology. (2024). Enantiomerism. [Link]

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A Comparative Guide to the Chiral Separation of Nifenalol: Benchmarking HPLC, SFC, and CE

In the landscape of pharmaceutical analysis, the enantioselective separation of chiral drugs is not merely a technical challenge but a regulatory and therapeutic necessity. Enantiomers of a single compound can exhibit vastly different pharmacological, metabolic, and toxicological profiles.[1][2] Nifenalol, a beta-adrenergic blocker, possesses a single stereocenter, giving rise to two enantiomers whose distinct biological activities necessitate accurate and efficient separation for quality control, pharmacokinetic studies, and therapeutic development.[1]

This guide provides an in-depth comparison of three powerful techniques for the chiral separation of nifenalol: High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Capillary Electrophoresis (CE). Moving beyond a simple listing of protocols, we will explore the causality behind methodological choices, offering field-proven insights to guide researchers in selecting and optimizing the most suitable technique for their specific analytical goals.

The Cornerstone of Chiral Recognition

At its core, chromatographic chiral separation relies on the formation of transient, diastereomeric complexes between the enantiomers of the analyte and a chiral selector.[1] The selector is typically part of the stationary phase (in HPLC and SFC) or an additive in the background electrolyte (in CE). The differential stability of these complexes leads to different migration times, enabling separation. The success of any chiral method hinges on maximizing the subtle energetic differences between these interactions.

High-Performance Liquid Chromatography (HPLC): The Versatile Workhorse

HPLC is the most established and widely used technique for chiral separations, prized for its robustness, versatility, and the vast library of available Chiral Stationary Phases (CSPs).[2][3] For beta-blockers like nifenalol, polysaccharide-based CSPs are particularly effective due to their broad enantiorecognition capabilities.[4]

Expert Insight: Why Polysaccharide CSPs in Normal Phase?

Polysaccharide derivatives, such as cellulose or amylose carbamates coated or immobilized on a silica support, offer a complex array of chiral recognition sites, including polar carbamate groups, hydrophobic aromatic rings, and chiral grooves. This multi-modal interaction potential is highly effective for analytes like nifenalol, which contain a secondary amine, a hydroxyl group, and an aromatic ring.

Operating in normal-phase mode (e.g., hexane/alcohol mobile phases) often yields superior selectivity compared to reversed-phase for many polar chiral compounds.[5] The non-polar bulk solvent minimizes interactions with the stationary phase, allowing the subtle, stereo-specific interactions between the analyte and the CSP to dominate the retention mechanism. The addition of a small amount of a basic modifier, such as diethylamine (DEA) or ethylethanamine, is crucial.[5][6] As a basic compound, nifenalol can interact strongly with residual acidic silanols on the silica support, leading to poor peak shape and band broadening. The amine additive competitively binds to these active sites, ensuring symmetrical, efficient peaks.

Experimental Protocol: HPLC Separation of Nifenalol

This protocol is based on an established method for nifenalol enantioseparation.[1]

• System Preparation: Use an HPLC system equipped with a pump, autosampler, column oven, and UV detector.

• Chromatographic Conditions:

  • Column: Chiralpak AD (amylose tris(3,5-dimethylphenylcarbamate))

  • Mobile Phase: n-Hexane / Ethanol / Methanol / Ethylethanamine

  • Detector: UV

• Sample Preparation:

  • Prepare a stock solution of racemic nifenalol (1 mg/mL) in the mobile phase.

  • Dilute to a working concentration (e.g., 100 µg/mL) with the mobile phase.

  • Filter the final solution through a 0.45 µm syringe filter prior to injection.

• Analysis: Inject the sample and monitor the chromatogram. Baseline separation of the (R)- and (S)-nifenalol enantiomers is expected.

HPLC Workflow Diagram

Caption: General workflow for chiral HPLC analysis of nifenalol.

Supercritical Fluid Chromatography (SFC): The High-Speed Specialist

SFC has emerged as a powerful alternative to HPLC, particularly for high-throughput chiral screening and purification.[4] The technique utilizes a supercritical fluid, most commonly carbon dioxide (CO2), as the primary mobile phase component.

Expert Insight: The SFC Advantage—Speed and Efficiency

The physical properties of supercritical CO2—low viscosity and high diffusivity—are the keys to SFC's speed.[7] Low viscosity reduces the system backpressure, allowing for much higher flow rates than in HPLC without exceeding instrument limits. High diffusivity accelerates mass transfer of the analyte between the mobile and stationary phases. Combined, these factors lead to significantly faster separations (often under 5 minutes, and sometimes in seconds) and rapid column re-equilibration, dramatically increasing sample throughput.[7][8] For beta-blockers, SFC methods often use the same polysaccharide CSPs proven in HPLC, demonstrating the complementary nature of these techniques.[9]

Representative Protocol: SFC Separation of Nifenalol

While a specific SFC method for nifenalol is not detailed in the provided search results, a robust protocol can be designed based on successful methods for other beta-blockers.[8][9]

• System Preparation: Use an SFC system with a CO2 pump, modifier pump, autosampler, column manager, and a UV or mass spectrometry (MS) detector.

• Chromatographic Conditions:

  • Column: Chiralpak AD, AS, or a similar polysaccharide-based CSP.

  • Mobile Phase: Supercritical CO2 and a modifier (e.g., Methanol with 0.2% Isopropylamine).

  • Flow Rate: 2-4 mL/min.

  • Back Pressure: 100-150 bar.

  • Temperature: 35-40 °C.

• Sample Preparation: Dissolve the racemic nifenalol sample in the modifier (e.g., methanol) to an appropriate concentration.

• Analysis: A rapid gradient (e.g., 5% to 40% modifier over 2-3 minutes) is often used for initial screening to find the optimal separation conditions quickly.[8]

SFC Workflow Diagram

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Safety & Regulatory Compliance

Comprehensive Operational and Disposal Guide for (R)-(-)-Nifenalol

1. Chemical Profile & Causality of Hazards (R)-(-)-Nifenalol is a chiral ethanolamine derivative utilized primarily as a critical intermediate in the synthesis of beta-adrenergic receptor blockers[1]. Because of its potent biological activity, improper handling or environmental release poses significant pharmacological and ecological risks. The causality behind its hazard profile stems from its nitro-aromatic and secondary amine functional groups. These moieties facilitate interaction with biological membranes and metabolic pathways, leading to acute systemic toxicity upon ingestion and localized mucosal irritation upon contact[2].

2. Hazard Identification & Safety Parameters Prior to any operational handling or disposal, researchers must understand the specific hazards associated with (R)-(-)-Nifenalol. The following table summarizes the Globally Harmonized System (GHS) hazard statements, the physiological causality, and the mandatory Personal Protective Equipment (PPE)[2].

Hazard Statement	Description	Operational Causality	Required PPE
H302	Harmful if swallowed	Systemic absorption via GI tract leading to beta-adrenergic blockade.	Nitrile gloves, face shield.
H315	Causes skin irritation	Lipophilic properties allow dermal penetration and localized inflammation.	Lab coat, double-gloving.
H319	Causes serious eye irritation	Direct interaction with corneal proteins causing acute irritation.	Chemical safety goggles.
H335	May cause respiratory irritation	Inhalation of fine crystalline dust disrupts respiratory mucosa.	Fume hood, N95/P100 mask.

3. Standard Operating Procedure (SOP) for Handling To ensure a self-validating safety system, every handling step must include a verification check to prevent accidental exposure.

• Step 1: Environmental Control Setup. Conduct all weighing and transfer operations within a Class II Type A2 biological safety cabinet or a certified chemical fume hood[2]. Causality: The compound exists as a fine powder; controlling airflow prevents aerosolization and subsequent inhalation (H335).

• Step 2: Material Transfer. Use anti-static spatulas for transferring the powder. Validation: Visually inspect the exterior of the receiving vessel. If powder adheres to the outside, wipe it down with a methanol-dampened lint-free cloth before removing it from the hood to ensure zero external contamination.

• Step 3: Storage. Store the sealed product in a dry environment at 2-8°C[2]. Causality: Refrigeration prevents thermal degradation of the nitro group and ensures the long-term stability of the chiral center.

4. Step-by-Step Disposal Protocol (R)-(-)-Nifenalol must never be discharged into municipal drains[2]. As an active pharmaceutical ingredient (API) precursor, it resists standard biological wastewater treatment and can disrupt aquatic ecosystems. Disposal must be entrusted to a licensed waste disposal company[2].

• Step 1: Segregation. Separate (R)-(-)-Nifenalol waste from strong oxidizing agents and strong acids. Causality: The amine group can undergo exothermic reactions with strong oxidizers, risking thermal runaway.

• Step 2: Primary Containment. Collect all solid waste (including contaminated gloves, weigh boats, and filter papers) in a heavy-duty, sealable polyethylene bag. For liquid solutions (e.g., methanolic or aqueous solutions), transfer to an amber glass waste carboy. Validation: Ensure the carboy cap is securely tightened and invert slightly to check for liquid or vapor leaks before transport.

• Step 3: Hazard Labeling. Affix a hazardous waste label detailing the contents as "Toxic/Irritant API Waste - Contains (R)-(-)-Nifenalol". Explicitly list the hazard codes (H302, H315, H319, H335)[2].

• Step 4: Temporary Storage. Place the sealed, labeled waste containers in a designated secondary containment tray within a well-ventilated, cool (2-8°C) chemical storage room[2].

• Step 5: Final Disposition. Coordinate with a certified hazardous waste contractor for high-temperature incineration. Causality: Incineration at temperatures exceeding 1000°C ensures complete thermal destruction of the nitro-aromatic ring, preventing environmental contamination.

5. Spill Response & Decontamination In the event of an accidental release, execute the following protocol immediately[3]:

• Isolation: Evacuate personnel from the immediate vicinity and increase ventilation. Avoid breathing the dust[3].

• Containment: Do not dry-sweep, as this will aerosolize the API. Lightly mist the spilled powder with water or a 5% isopropanol solution to suppress airborne dust.

• Cleanup: Carefully scoop the moistened material using a non-sparking tool and place it into a dedicated hazardous waste container. Wash the contaminated surface thoroughly with soap and plenty of water[3].

6. Disposal Workflow Visualization The following diagram illustrates the logical progression of the disposal protocol, ensuring complete containment from generation to destruction.

Workflow for the segregation, containment, and disposal of (R)-(-)-Nifenalol waste.

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A Researcher's Guide to Personal Protective Equipment for Handling (R)-(-)-Nifenalol

In the landscape of drug discovery and development, the meticulous handling of research compounds is paramount, not only for experimental integrity but for the personal safety of the highly skilled professionals at the bench. This guide provides essential, immediate safety and logistical information for handling (R)-(-)-Nifenalol, a beta-adrenoceptor antagonist.[1] As a compound designed for biological activity, and in the absence of a comprehensive public Safety Data Sheet (SDS), a conservative approach is not just recommended—it is required.

This document is structured to empower you, the researcher, to build a self-validating system of safety. We will move beyond a simple checklist to explain the causality behind each procedural choice, ensuring that every action is grounded in a robust risk-assessment framework. Our core principle is to treat (R)-(-)-Nifenalol as a potent Active Pharmaceutical Ingredient (API) with unknown specific hazards, a standard practice in R&D for novel or uncharacterized substances.[2][3]

The Precautionary Principle: Risk Assessment for an Uncharacterized Compound

• Inhalation: Fine powders can easily become airborne, especially during weighing and transfer, posing a direct route of entry to the respiratory system.[5][6]

• Dermal Absorption: Accidental skin contact with the compound could lead to systemic exposure.

• Ingestion: Though less common, ingestion can occur through contact with contaminated hands.

• Ocular Exposure: Splashes during the preparation of solutions can cause eye irritation or damage.

Given these risks, a "double barrier" concept is the most effective safety strategy.[7] The primary barrier consists of engineering controls (e.g., fume hoods, ventilated enclosures), while the secondary barrier is your Personal Protective Equipment (PPE). This guide focuses on the secondary barrier, which must be employed even when primary controls are in place.

Selecting Your Armor: A Multi-Layered PPE Strategy

The selection of PPE is not a one-size-fits-all approach. It must be tailored to the specific task and the scale of the operation. The following table outlines the recommended PPE based on common laboratory tasks involving (R)-(-)-Nifenalol.

Task	Scale	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Transfer of Solid	Milligrams to Grams	Safety Goggles & Face Shield	Double Nitrile or Neoprene Gloves	Disposable Gown over Lab Coat	Required. Perform in a certified chemical fume hood or ventilated balance enclosure.
Solution Preparation	Microliters to Liters	Safety Goggles & Face Shield	Double Nitrile or Neoprene Gloves	Disposable Gown over Lab Coat	Perform in a certified chemical fume hood.
General Handling of Solutions	Any	Safety Glasses (minimum); Goggles for splash risk	Single pair Nitrile or Neoprene Gloves	Lab Coat	Not required if handled in a fume hood.

Eye and Face Protection: The Non-Negotiable Shield

Standard safety glasses are the absolute minimum for any work in a laboratory.[8] However, when handling powdered (R)-(-)-Nifenalol or preparing solutions, the risk of splashes or aerosol generation necessitates a higher level of protection.

• Chemical Splash Goggles: Wear tightly fitting goggles to protect against splashes from all angles.

• Face Shield: A face shield, worn over safety goggles, is required when there is a significant splash hazard, such as when reconstituting the powder or handling larger volumes of solution.[8]

Hand Protection: Preventing Dermal Exposure

Your hands are the most likely part of your body to come into direct contact with the chemical.

• Glove Material: Nitrile or neoprene gloves provide good resistance to a range of chemicals, including some acids, bases, and organic solvents, making them a suitable choice for incidental contact.[9][10] For compounds containing nitro groups, butyl rubber gloves also offer excellent protection.[11]

• Double Gloving: When handling the solid powder or concentrated solutions, wearing two pairs of gloves is a critical safety measure.[6] This provides a backup barrier and allows for the safe removal of the outer glove immediately following a potential contamination, without exposing your skin.

• Glove Integrity: Always inspect gloves for rips or punctures before use. Never wash or reuse disposable gloves. Remove gloves using the proper technique to avoid contaminating your hands.[12]

Body Protection: Shielding Skin and Clothing

• Lab Coat: A buttoned lab coat is mandatory to protect your skin and personal clothing.[13]

• Disposable Gown/Apron: When weighing the solid compound or working with larger quantities, a disposable gown or chemical-resistant apron worn over the lab coat provides an additional, easily removable layer of protection.

Respiratory Protection: The Role of Engineering Controls

PPE should never be the only line of defense against inhalation hazards. All work with solid (R)-(-)-Nifenalol that could generate dust must be performed within a primary engineering control.[4]

• Fume Hood or Ventilated Enclosure: Weighing and reconstituting the powder must take place in a certified chemical fume hood or a ventilated balance enclosure (VBE).[5][6]

• Respirators: In the event of a large spill or a failure of engineering controls, respiratory protection may be necessary. Personnel must be properly trained and fit-tested to use respirators like a Powered Air-Purifying Respirator (PAPR).[14]

Procedural Guidance: From Gowning to Disposal

Adherence to established protocols is crucial for creating a self-validating system of safety.

Experimental Workflow for PPE Donning and Doffing

The following diagram illustrates the logical flow for gowning and de-gowning to minimize cross-contamination.

Caption: PPE Donning and Doffing Workflow.

Step-by-Step Protocol for Weighing (R)-(-)-Nifenalol

• Preparation: Designate a specific area within the fume hood for this task. Cover the work surface with disposable absorbent paper.

• Don PPE: Follow the donning sequence outlined in the diagram above.

• Tare Balance: Place a clean weigh boat on the analytical balance inside the ventilated enclosure and tare it.

• Transfer Compound: Carefully transfer a small amount of (R)-(-)-Nifenalol from the stock container to the weigh boat using a dedicated spatula. Perform this action slowly to minimize aerosolization.

• Close Containers: Immediately and securely close the primary stock container.

• Record Weight: Once the desired weight is achieved, record the value.

• Decontamination of Tools: Decontaminate the spatula and any other tools by rinsing with an appropriate solvent (e.g., 70% ethanol) into a designated waste container.

• Clean Up: Carefully fold the disposable bench paper inward and dispose of it, along with the outer pair of gloves, into a designated hazardous waste bag within the fume hood.

• Doff PPE: Remove the remaining PPE as per the doffing protocol upon exiting the lab.

Decontamination and Disposal: Closing the Loop Safely

Proper decontamination and disposal are critical to prevent unintended exposure and environmental contamination.

Decontamination

• Routine Cleaning: At the end of each workday, decontaminate the work surfaces where (R)-(-)-Nifenalol was handled. This can be done by wiping the surface multiple times with a solvent known to dissolve the compound (e.g., ethanol or isopropanol), followed by a final wipe with water.[15]

• Spill Response: In case of a spill, evacuate the area and alert your lab supervisor and Environmental Health & Safety (EH&S) department. Do not attempt to clean a large spill without proper training and equipment. For minor spills within a fume hood, use a chemical spill kit to absorb the material, then decontaminate the area as described above.

Disposal Plan

Under no circumstances should (R)-(-)-Nifenalol or its solutions be disposed of down the drain or in the regular trash.[5]

• Solid Waste: All contaminated solid waste, including gloves, disposable gowns, weigh boats, and paper towels, must be collected in a clearly labeled hazardous waste container.[6]

• Liquid Waste: Unused solutions and solvent rinses used for decontamination must be collected in a designated, sealed, and clearly labeled hazardous liquid waste container.

• Institutional Protocols: Always follow your institution's specific guidelines for hazardous waste disposal. Coordinate with your EH&S department for the collection and proper disposal of all waste streams.[5]

By integrating these principles and protocols into your daily workflow, you build a resilient safety culture that protects you, your colleagues, and the integrity of your research.

References

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